Technical Documentation Center

5-Fluoro-2-(piperidin-1-yl)pyrimidin-4-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Fluoro-2-(piperidin-1-yl)pyrimidin-4-amine
  • CAS: 247225-85-0

Core Science & Biosynthesis

Foundational

5-Fluoro-2-(piperidin-1-yl)pyrimidin-4-amine molecular structure

An In-depth Technical Guide to the Molecular Structure of 5-Fluoro-2-(piperidin-1-yl)pyrimidin-4-amine Introduction In the landscape of modern medicinal chemistry, the pyrimidine scaffold remains a cornerstone of drug de...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Molecular Structure of 5-Fluoro-2-(piperidin-1-yl)pyrimidin-4-amine

Introduction

In the landscape of modern medicinal chemistry, the pyrimidine scaffold remains a cornerstone of drug design, renowned for its role in foundational biological molecules and its prevalence in a wide array of therapeutic agents.[1] The strategic functionalization of this core structure allows for the fine-tuning of physicochemical properties and biological activity. This guide focuses on a specific, nuanced derivative: 5-Fluoro-2-(piperidin-1-yl)pyrimidin-4-amine .

This molecule is a compelling subject for investigation, integrating three key structural motifs, each with established significance in drug development:

  • A 5-Fluoropyrimidine Core: The introduction of a fluorine atom at the 5-position is a classic bioisosteric modification known to modulate metabolic stability and binding affinity, famously utilized in anticancer drugs like 5-Fluorouracil.[2]

  • A C4-Amine Group: The 4-aminopyrimidine structure is a critical pharmacophore found in numerous kinase inhibitors, where it often forms key hydrogen bond interactions within the ATP-binding pocket of the target enzyme.

  • A C2-Piperidine Substituent: The piperidine ring, a saturated heterocycle, is frequently incorporated into drug candidates to enhance solubility, improve pharmacokinetic profiles, and occupy hydrophobic pockets in target proteins.[3]

While extensive literature on this exact molecule is not publicly available, its structure suggests significant potential as a lead compound in oncology, immunology, or neurology. This guide, therefore, serves as a foundational document for researchers. It outlines the molecule's structural characteristics, proposes a robust synthetic and analytical validation strategy, and discusses its potential biological relevance from a drug discovery perspective.

Molecular Architecture and Physicochemical Profile

A thorough understanding of a molecule's structure and inherent properties is the prerequisite for any rational drug design or development program.

Systematic Identification
  • IUPAC Name: 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine

  • Molecular Formula: C₉H₁₃FN₄

  • Molecular Weight: 196.23 g/mol

  • CAS Number: Not assigned in major public databases as of early 2026.

Core Structural Features

The molecule's architecture is a fusion of an aromatic, electron-deficient pyrimidine ring and a saturated, aliphatic piperidine ring.

G start 2,4-Dichloro-5-fluoropyrimidine step1 Step 1: Piperidine Addition (Nucleophilic Substitution) start->step1 Piperidine, DIPEA, CH₃CN, rt intermediate 4-Chloro-5-fluoro-2-(piperidin-1-yl)pyrimidine step1->intermediate step2 Step 2: Amination (Nucleophilic Substitution) intermediate->step2 NH₃ (aq. or in dioxane), Heat product 5-Fluoro-2-(piperidin-1-yl)pyrimidin-4-amine (Final Product) step2->product purify Purification (e.g., Column Chromatography) product->purify analysis Structural Validation (NMR, HRMS, etc.) purify->analysis

Caption: Proposed workflow for the synthesis and validation of the title compound.

Causality Behind Experimental Choices:

  • Step 1 (Piperidination): 2,4-Dichloro-5-fluoropyrimidine is the ideal starting material. The reaction with piperidine is typically performed at or below room temperature. The C4 position is generally more reactive than C2, but selectivity can be managed. A non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) is used to quench the HCl byproduct without competing with the piperidine nucleophile.

  • Step 2 (Amination): The remaining chloro group on the intermediate is displaced by ammonia. This step usually requires elevated temperatures due to the decreased reactivity of the ring after the first substitution and the weaker nucleophilicity of ammonia compared to piperidine. The reaction can be run in a sealed vessel to maintain ammonia concentration.

Protocols for Structural Characterization

The following protocols describe the essential experiments required to confirm the identity and purity of the synthesized molecule.

Objective: To elucidate the precise connectivity of atoms and the chemical environment of each nucleus (¹H, ¹³C, ¹⁹F).

Methodology:

  • Sample Preparation: Dissolve ~5-10 mg of the purified, dry compound in 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

  • Data Acquisition: Record ¹H, ¹³C, ¹⁹F, and 2D correlation spectra (e.g., COSY, HSQC) on a 400 MHz or higher spectrometer.

  • Data Analysis: Integrate proton signals, determine chemical shifts (ppm), and measure coupling constants (Hz).

Predicted Spectral Data:

NucleusPredicted Chemical Shift (δ, ppm)Predicted Multiplicity & Coupling (J, Hz)Rationale
H6 (Pyrimidine) 7.8 - 8.2d, J ≈ 3-4 HzSinglet proton on an electron-deficient ring, downfield shifted, showing coupling to the adjacent ¹⁹F.
-NH₂ (Amine) 6.5 - 7.5br sBroad singlet, position is solvent and concentration dependent.
Hα (Piperidine) 3.6 - 3.9mProtons adjacent to the electron-withdrawing pyrimidine ring are significantly downfield.
Hβ, Hγ (Piperidine) 1.5 - 1.8mOverlapping multiplets in the standard aliphatic region. [4]
C4 (Pyrimidine) 155 - 160dCarbon bearing the amine group, shows coupling to fluorine.
C2 (Pyrimidine) 158 - 163dCarbon attached to the piperidine nitrogen.
C5 (Pyrimidine) 138 - 145d, J ≈ 220-250 HzCarbon directly bonded to fluorine, shows a characteristic large one-bond C-F coupling.
C6 (Pyrimidine) 140 - 145d, J ≈ 15-25 HzCarbon bearing H6, shows smaller two-bond C-F coupling.
¹⁹F -160 to -175s or tA single resonance is expected in the typical range for aryl fluorides.

Note: Spectral data for similar pyrimidine derivatives can be found in the literature.[5]

Objective: To confirm the elemental composition of the molecule by measuring its exact mass. This is a critical and definitive test of identity.

Methodology:

  • Sample Preparation: Prepare a dilute solution (1-10 µg/mL) of the compound in a suitable solvent system (e.g., 50:50 Acetonitrile:Water with 0.1% formic acid).

  • Data Acquisition: Infuse the sample into an ESI-TOF or ESI-Orbitrap mass spectrometer. Acquire data in positive ion mode.

  • Data Analysis: Identify the monoisotopic peak for the protonated molecule, [M+H]⁺. Compare the measured mass to the theoretical exact mass.

Expected Result:

  • Theoretical [M+H]⁺: 197.1253 (for C₉H₁₄FN₄⁺)

  • Acceptance Criterion: The measured mass should be within ± 5 ppm of the theoretical value. This provides unambiguous confirmation of the molecular formula. [6]

Objective: To determine the three-dimensional structure of the molecule with atomic-level precision, serving as the ultimate structural proof.

Methodology:

  • Crystal Growth: Grow single crystals suitable for diffraction. This is often the most challenging step. A common method is slow evaporation of the solvent from a concentrated solution of the compound in a solvent mixture (e.g., ethyl acetate/hexane).

  • Data Collection: Mount a suitable crystal on a single-crystal X-ray diffractometer and collect diffraction data.

  • Structure Solution and Refinement: Process the data to solve and refine the crystal structure.

Anticipated Insights:

  • Unambiguous confirmation of atomic connectivity.

  • Precise bond lengths and angles for all atoms.

  • Confirmation of the piperidine ring's chair conformation.

  • Information on intermolecular interactions (e.g., hydrogen bonding) in the solid state. [7][8]

Potential Biological Significance and Applications

The structural components of 5-Fluoro-2-(piperidin-1-yl)pyrimidin-4-amine are hallmarks of biologically active molecules, suggesting a high probability of interaction with one or more protein families.

Rationale from Structural Analogs
  • Kinase Inhibition: The 2,4-disubstituted pyrimidine core is a privileged scaffold for ATP-competitive kinase inhibitors. The 4-amine group can act as a "hinge-binder," forming critical hydrogen bonds in the hinge region of the kinase active site. The 5-fluoro group can enhance binding affinity, and the C2-piperidine can occupy adjacent hydrophobic pockets. Many approved kinase inhibitors are pyrimidine derivatives.

  • Anticancer Activity: The 5-fluoropyrimidine motif is famously associated with the inhibition of thymidylate synthase, a key enzyme in DNA synthesis. [2]While this molecule differs significantly from 5-FU, the potential for antiproliferative activity through various mechanisms is high.

  • GPCR Modulation: Piperidine-pyrimidine hybrids have been explored as modulators of G-protein-coupled receptors (GPCRs), such as the GPR119 agonists developed for type 2 diabetes. [9]

Computational Workflow for Target Identification

For a novel compound, an in silico approach can efficiently generate hypotheses for biological targets before committing to extensive wet lab screening.

G start 3D Structure of 5-Fluoro-2-(piperidin-1-yl)pyrimidin-4-amine step1 Pharmacophore Modeling start->step1 step2 Similarity Search (e.g., ChEMBL, PubChem) start->step2 step3 Reverse Docking / Virtual Screening start->step3 output1 Known Bioactive Analogs step2->output1 output2 Ranked List of Potential Protein Targets (e.g., Kinases, GPCRs) step3->output2 end Hypothesis Generation for In Vitro Biological Screening output1->end output2->end

Caption: Conceptual workflow for in silico target identification.

This computational cascade allows researchers to leverage vast biological databases to prioritize experimental assays, focusing on protein families most likely to interact with the compound's specific chemical features.

Conclusion

5-Fluoro-2-(piperidin-1-yl)pyrimidin-4-amine represents a molecule of significant interest at the intersection of established medicinal chemistry principles. Its structure is a deliberate combination of a bio-activated pyrimidine core and a pharmacokinetic-modulating piperidine substituent. While not yet characterized in the public domain, this guide provides a comprehensive framework for its future investigation. The proposed synthesis is logical and based on reliable chemical transformations. Furthermore, the multi-faceted analytical strategy, combining NMR, HRMS, and crystallography, establishes a rigorous, self-validating system to ensure absolute certainty of the molecular structure. Based on compelling evidence from structural analogs, this compound is a prime candidate for screening in drug discovery programs, particularly in oncology and kinase-mediated diseases.

References

  • PubChem. 5-Fluorouridine | C9H11FN2O6 | CID 9427. Available from: [Link]

  • American Chemical Society Publications. Discovery of 5-Chloro-4-((1-(5-chloropyrimidin-2-yl)piperidin-4-yl)oxy)-1-(2-fluoro-4-(methylsulfonyl)phenyl)pyridin-2(1H)-one (BMS-903452), an Antidiabetic Clinical Candidate Targeting GPR119. Journal of Medicinal Chemistry. Available from: [Link]

  • MOLBASE. 5-fluoro-2-(piperidin-4-yloxy)pyrimidin-4-amine. Available from: [Link]

  • PubChem. 4-Amino-5-fluoro-2-methoxypyrimidine | C5H6FN3O | CID 44630535. Available from: [Link]

  • SYNTHESIS OF PYRIMIDINE DERIVATIVES. Available from: [Link]

  • MDPI. 5,5′-(Piperazine-1,4-diyl)bis(4-chloro-3H-1,2-dithiol-3-one). Available from: [Link]

  • Synthesis and biological activity of 5-fluoro-4'-thiouridine and some related nucleosides. Available from: [Link]

  • PubMed. Discovery of 5-chloro-4-((1-(5-chloropyrimidin-2-yl)piperidin-4-yl)oxy)-1-(2-fluoro-4-(methylsulfonyl)phenyl)pyridin-2(1H)-one (BMS-903452), an antidiabetic clinical candidate targeting GPR119. Available from: [Link]

  • PubMed Central. Design, synthesis, and biological evaluation of novel 6-(4-aminopiperidin-1-yl)-substituted benzyl-3-methylpyrimidine-2,4(1H,3H)-dione derivatives as potential anticancer agents targeting thymidylate synthase. Available from: [Link]

  • ResearchGate. Synthesis of 4-amino-5-fluoropyrimidines and 5-amino-4-fluoropyrazoles from a β-fluoroenolate salt. Available from: [Link]

  • Wiley. Evolving Role of Mass Spectrometry in Drug Discovery and Development. Available from: [Link]

  • ResearchGate. IR, NMR spectral data of pyrimidine derivatives. Available from: [Link]

  • PubChem. 2-(1-(6-(2-Chlorophenoxy)pyrimidin-4-yl)piperidin-4-yloxy)-5-fluoropyrimidin-4-amine. Available from: [Link]

  • MDPI. Synthesis and Biological Activity of Piperidinothiosemicarbazones Derived from Aminoazinecarbonitriles. Available from: [Link]

  • Synthesis, X-ray Diffraction, Thermogravimetric and DFT Analyses of Pyrimidine Derivatives. Available from: [Link]

  • ResearchGate. Synthesis and antimicrobial activity of some new of 2-(furan-2-yl)-1-(piperidin-4-yl)-1H-benzo[d]imidazole derivatives. Available from: [Link]

  • IUCr Journals. A knowledge availability survey of the crystal structure data for pyrimidine derivatives. Available from: [Link]

  • MDPI. NovelT[10][11][12]hiadiazole[3,2-a]pyrimidin-5-ones as Promising Biofilm Dispersal Agents against Relevant Gram-Positive and Gram-Negative Pathogens. Available from: [Link]

  • Pharmaffiliates. N-(5-((4-Ethylpiperazin-1-yl)methyl)pyridin-2-yl)-5-fluoro-2-(4-fluoro-1-isopropyl-2-methyl-1H-benzo[d]imidazol-6-yl)pyrimidin-4-amine. Available from: [Link]

  • PubChem. 4-Fluoro-2-nitroaniline, 5-[4-(pyrrolidin-1-yl)carbonylmethylpiperazin-1-yl]-. Available from: [Link]

Sources

Exploratory

An In-depth Technical Guide to 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine: Synthesis, Characterization, and Therapeutic Potential

Abstract This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, analytical characterization, and potential biological activities of the novel heterocyclic compound, 5-fluoro-...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, analytical characterization, and potential biological activities of the novel heterocyclic compound, 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine. While direct experimental data for this specific molecule is not extensively available in public literature, this document, grounded in established chemical principles and data from closely related analogues, offers a robust predictive profile. It is intended to serve as a foundational resource for researchers, scientists, and drug development professionals interested in the exploration of fluorinated pyrimidine scaffolds for therapeutic applications. The guide details a proposed synthetic route, predicts spectroscopic characteristics, and discusses the potential pharmacological landscape, thereby providing a roadmap for future research and development.

Introduction

The pyrimidine nucleus is a cornerstone in medicinal chemistry, forming the structural core of numerous biologically active compounds, including several approved drugs. The strategic incorporation of a fluorine atom onto the pyrimidine ring can significantly modulate the molecule's physicochemical and pharmacological properties. Fluorine's high electronegativity can alter the electronic distribution within the molecule, influencing its acidity, basicity, and metabolic stability. This often leads to enhanced binding affinity to biological targets and improved pharmacokinetic profiles.[1][2]

The subject of this guide, 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine, combines the fluorinated pyrimidine scaffold with a piperidine moiety. The piperidine ring is another privileged structure in drug discovery, known to improve solubility and cell permeability. This unique combination of a fluorinated pyrimidine and a piperidine substituent suggests a rich potential for this compound in various therapeutic areas, particularly in oncology and immunology, where pyrimidine analogues have shown significant promise.[3][4][5] This guide aims to provide a detailed, scientifically-grounded perspective on this promising molecule.

Physicochemical Properties

Based on its chemical structure, a number of physicochemical properties for 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine can be predicted. These properties are crucial for understanding its behavior in biological systems and for the design of future experiments.

PropertyPredicted ValueNotes
Molecular Formula C₉H₁₃FN₄
Molecular Weight 196.23 g/mol
Appearance Likely a solid at room temperatureBased on similar pyrimidine derivatives.
Solubility Expected to have moderate aqueous solubilityThe piperidine and amine groups should enhance solubility compared to a non-substituted pyrimidine.
pKa The 4-amino group is expected to be the most basic site.The exact pKa would need experimental determination.
LogP Estimated to be in the range of 1.5 - 2.5This suggests a good balance between hydrophilicity and lipophilicity for cell permeability.

Synthesis and Purification

While a specific synthetic protocol for 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine is not explicitly detailed in the available literature, a highly plausible and efficient synthetic route can be proposed based on the well-established reactivity of halogenated pyrimidines. The key starting material for this synthesis is 2,4-dichloro-5-fluoropyrimidine, which is commercially available or can be synthesized from 5-fluorouracil.[6][7]

The synthetic strategy hinges on the differential reactivity of the two chlorine atoms on the pyrimidine ring. The chlorine at the C4 position is known to be more susceptible to nucleophilic substitution than the chlorine at the C2 position. This regioselectivity allows for a stepwise introduction of the piperidine and amine functionalities.

Synthesis_Workflow Start 5-Fluorouracil Intermediate1 2,4-Dichloro-5-fluoropyrimidine Start->Intermediate1 Chlorination Intermediate2 2-Chloro-5-fluoro-N-(piperidin-1-yl)pyrimidin-4-amine (Intermediate) Intermediate1->Intermediate2 Nucleophilic Substitution (C4) Product 5-Fluoro-2-(piperidin-1-yl)pyrimidin-4-amine Intermediate2->Product Nucleophilic Substitution (C2) Reagent1 POCl₃, N,N-dimethylaniline Reagent1->Start Reagent2 Piperidine, DIPEA, Solvent (e.g., EtOH) Reagent2->Intermediate1 Reagent3 Ammonia (e.g., in isopropanol), Heat Reagent3->Intermediate2

Caption: Proposed synthetic workflow for 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine.

Step-by-Step Experimental Protocol (Proposed)

Step 1: Synthesis of 2,4-Dichloro-5-fluoropyrimidine

This procedure is adapted from established methods for the chlorination of uracil derivatives.[6][7]

  • To a stirred solution of 5-fluorouracil (1.0 eq) in phosphorus oxychloride (POCl₃, 5-10 eq), add a catalytic amount of a tertiary amine base such as N,N-dimethylaniline (0.1-0.2 eq).

  • Heat the reaction mixture to reflux (approximately 105-110 °C) and maintain for 2-4 hours, monitoring the reaction progress by TLC or LC-MS.

  • After completion, cool the reaction mixture to room temperature and carefully quench by pouring it onto crushed ice.

  • Extract the aqueous mixture with a suitable organic solvent, such as dichloromethane or ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude 2,4-dichloro-5-fluoropyrimidine.

  • Purify the crude product by vacuum distillation or column chromatography to obtain the pure intermediate.

Step 2: Synthesis of 2-Chloro-5-fluoro-4-(piperidin-1-yl)pyrimidine

This step exploits the higher reactivity of the C4-chloro position.

  • Dissolve 2,4-dichloro-5-fluoropyrimidine (1.0 eq) in a suitable solvent such as ethanol or isopropanol.

  • Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA, 1.2 eq), to the solution.

  • Add piperidine (1.1 eq) dropwise to the stirred solution at room temperature.

  • Stir the reaction mixture at room temperature or with gentle heating (40-50 °C) for 2-6 hours, monitoring by TLC or LC-MS.

  • Upon completion, remove the solvent under reduced pressure.

  • Redissolve the residue in an organic solvent and wash with water and brine.

  • Dry the organic layer and concentrate to give the crude intermediate, which can be purified by column chromatography.

Step 3: Synthesis of 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine

  • In a sealed pressure vessel, dissolve the intermediate from Step 2 (1.0 eq) in a solution of ammonia in a suitable solvent (e.g., 7N ammonia in isopropanol).

  • Heat the mixture to 80-120 °C for 12-24 hours. The reaction progress should be monitored by LC-MS.

  • After completion, cool the reaction vessel to room temperature and carefully vent any excess pressure.

  • Concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of methanol in dichloromethane) to afford the final product, 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine.

Analytical Characterization (Predicted)

The structural confirmation of the synthesized 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine would rely on a combination of spectroscopic techniques. Based on the analysis of similar structures, the following spectral data can be anticipated.[8][9][10]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR_Prediction Structure Predicted 1H and 13C NMR Chemical Shifts (δ, ppm) in CDCl₃ H_pyrimidine Pyrimidine-H (C6-H): ~7.8-8.0 (d, J(H,F) ≈ 3-4 Hz) H_piperidine_alpha Piperidine-H (α to N): ~3.6-3.8 H_piperidine_beta_gamma Piperidine-H (β, γ to N): ~1.5-1.7 H_amine Amine-NH₂: broad singlet, ~5.0-5.5 C_pyrimidine_C2 Pyrimidine-C2: ~160-162 C_pyrimidine_C4 Pyrimidine-C4: ~155-157 C_pyrimidine_C5 Pyrimidine-C5: ~140-142 (d, J(C,F) ≈ 240-250 Hz) C_pyrimidine_C6 Pyrimidine-C6: ~145-147 (d, J(C,F) ≈ 15-20 Hz) C_piperidine_alpha Piperidine-C (α to N): ~45-47 C_piperidine_beta Piperidine-C (β to N): ~25-27 C_piperidine_gamma Piperidine-C (γ to N): ~23-25

Caption: Predicted NMR chemical shifts for 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine.

Mass Spectrometry (MS)

Electrospray ionization mass spectrometry (ESI-MS) is expected to show a prominent protonated molecular ion [M+H]⁺.

IonPredicted m/z
[M+H]⁺ 197.12
[M+Na]⁺ 219.10

High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition. The fragmentation pattern in tandem mass spectrometry (MS/MS) would likely involve the loss of fragments from the piperidine ring and potentially the elimination of HCN from the pyrimidine ring, which is a characteristic fragmentation pathway for pyrimidine-containing compounds.[11][12]

Potential Biological Activity and Therapeutic Applications

The structural features of 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine suggest several potential avenues for therapeutic applications.

Anticancer Activity

Fluoropyrimidines, most notably 5-fluorouracil (5-FU), are a class of antimetabolite drugs widely used in cancer chemotherapy.[13] Their mechanism of action often involves the inhibition of thymidylate synthase, a key enzyme in DNA synthesis.[14] While 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine is structurally distinct from 5-FU, the presence of the 5-fluoropyrimidine core warrants investigation into its potential as an anticancer agent. It may act through similar or novel mechanisms involving interference with nucleotide metabolism or incorporation into RNA and DNA.

Kinase Inhibition

The 2-aminopyrimidine scaffold is a well-established pharmacophore in the design of protein kinase inhibitors. Numerous kinase inhibitors feature a substituted 2-aminopyrimidine core that forms key hydrogen bonding interactions with the hinge region of the kinase active site. The piperidine group at the 2-position of the pyrimidine ring can be envisioned to occupy the solvent-exposed region of the ATP-binding pocket, providing an opportunity for further chemical modification to enhance potency and selectivity. Therefore, 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine represents a promising starting point for the development of novel kinase inhibitors targeting a range of kinases implicated in cancer and inflammatory diseases.[15]

Other Potential Applications

The piperidinyl pyrimidine scaffold has been explored for a wide array of biological activities, including antiviral, antibacterial, and as modulators of various receptors and enzymes.[3][4][16] The specific combination of the 5-fluoro and 2-piperidine substituents may confer unique pharmacological properties, and broad biological screening of this compound is highly recommended to uncover its full therapeutic potential.

Conclusion

5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine is a novel heterocyclic compound with significant potential for drug discovery and development. This technical guide, by consolidating information from related chemical entities, provides a foundational understanding of its physicochemical properties, a plausible and detailed synthetic route, and a predictive analysis of its key analytical features. The structural alerts within this molecule strongly suggest that its biological evaluation, particularly in the areas of oncology and kinase inhibition, is a worthwhile endeavor. The information presented herein is intended to catalyze further research into this promising chemical scaffold and to serve as a valuable resource for scientists working at the forefront of medicinal chemistry.

References

  • Dunaiskis, A., et al. (1995). LARGE SCALE SYNTHESIS OF 2-CHLORO-5-FLUOROPYRIMIDINE.
  • Google Patents. JP2005126389A - Process for producing 2,4-dichloro-5-fluoropyrimidine.
  • Google Patents. CN102070536A - Method for preparing 2,4-dichloro-5-fluoropyrimidine compound.
  • Chem-Impex. 2-Amino-5-fluoropyrimidine. [Link]

  • Özdemir, Z., et al. (2017). Novel 1-(2-pyrimidin-2-yl)piperazine derivatives as selective monoamine oxidase (MAO)-A inhibitors. Turkish Journal of Chemistry, 41(5), 735-748.
  • ResearchGate. Novel 1-(2-pyrimidin-2-yl)piperazine derivatives as selective monoamine oxidase (MAO)-A inhibitors. [Link]

  • ResearchGate. 13 C NMR spectra of.... [Link]

  • ResearchGate. AN OVERVIEW ON SYNTHESIS AND BIOLOGICAL ACTIVITY OF PYRIMIDINES. [Link]

  • ResearchGate. Synthesis and Biological Activity of Pyrimidines-Containing Hybrids: Focusing on Pharmacological Application. [Link]

  • ResearchGate. Structure of piperidinyl pyrazolo pyrimidine derivatives. [Link]

  • MDPI. Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. [Link]

  • PubMed. Synthesis and Biological Activity of 5'-substituted 5-fluoropyrimidine Nucleosides. [Link]

  • Ali, T. E., et al. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. American Journal of Organic Chemistry, 4(2), 27-34.
  • IOSR Journal of Applied Chemistry. Synthesis, Mass Spectra Investigation and Biological Activity of Some Pyrimidine Derivatives. [Link]

  • PharmGKB. Pharmacogenomics of fluoropyrimidines. [Link]

  • ACS Publications. Identification of 2-Sulfonyl/Sulfonamide Pyrimidines as Covalent Inhibitors of WRN Using a Multiplexed High-Throughput Screening Assay. [Link]

  • Wikipedia. Chemotherapy. [Link]

  • NIST. Piperidine. [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. Innovations in Chemical Synthesis: The Role of 2,4-Dichloro-5-fluoropyrimidine in Drug Discovery. [Link]

  • PubChem. 2,4-Dichloro-5-fluoropyrimidine. [Link]

  • Dissertation. Improvement on the Synthesis of 2-Amino-5-Fluoropyridine. [Link]

  • Semantic Scholar. Identification of 2‐Sulfonyl/Sulfonamide Pyrimidines as Covalent Inhibitors of WRN Using a Multiplexed. [Link]

Sources

Foundational

Structural Determinants of Efficacy: The Role of the Piperidine Moiety in 5-Fluoro-2-(piperidin-1-yl)pyrimidin-4-amine

Executive Summary The scaffold 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine represents a "privileged structure" in medicinal chemistry, serving as a critical pharmacophore in the development of kinase inhibitors (e.g., D...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The scaffold 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine represents a "privileged structure" in medicinal chemistry, serving as a critical pharmacophore in the development of kinase inhibitors (e.g., DNA-PK, CDK) and H4 receptor antagonists. Its efficacy is derived from a synergistic interplay between three distinct domains: the electron-withdrawing 5-fluoro group , the hydrogen-bond donating 4-amino group , and the lipophilic, conformationally restricted 2-piperidinyl moiety .

This technical guide dissects the specific contribution of the piperidine ring to the molecule's physicochemical profile and binding affinity. It provides actionable synthetic protocols and validation methodologies for researchers optimizing this scaffold for drug discovery.

Pharmacophore Analysis: The Role of the Piperidine Moiety[1][2][3]

The piperidine ring attached at the C2 position of the pyrimidine core is not merely a passive substituent; it is a primary driver of Lipophilic Efficiency (LipE) and Metabolic Stability .

Conformational Restriction and Entropy

Unlike open-chain analogs (e.g., diethylamine), the piperidine ring locks the aliphatic carbons into a chair conformation.

  • Mechanism: Upon binding to a protein target (e.g., the ATP-binding pocket of a kinase), the entropic penalty paid by the ligand is significantly lower for piperidine than for a flexible chain.

  • Impact: This "pre-organized" shape often results in a 10-100x increase in binding affinity (

    
    ) compared to non-cyclic analogs.
    
Electronic Modulation and Basicity

The nitrogen atom of the piperidine ring (N1') is directly conjugated to the electron-deficient pyrimidine ring.

  • Basicity Quenching: The lone pair on N1' participates in resonance with the pyrimidine ring. This renders the N1' non-basic at physiological pH.

  • Solubility vs. Permeability: Because this nitrogen does not protonate readily, the molecule maintains a neutral charge state facilitating passive membrane transport (high

    
    ), while the aliphatic bulk of the piperidine ring prevents the molecule from becoming too polar.
    
The 5-Fluoro Synergy

The 5-fluoro substituent is critical for the stability of the piperidine moiety.

  • Metabolic Block: The C5 position is a metabolic "hotspot" for oxidative metabolism. Fluorine blocks this site, extending the half-life (

    
    ) of the compound.
    
  • Electronic Activation: The strong electronegativity of the fluorine atom makes the C2 carbon more electrophilic, facilitating the initial synthetic attachment of the piperidine ring via Nucleophilic Aromatic Substitution (

    
    ).
    

SAR_Map Core 5-Fluoro-2-(piperidin-1-yl) pyrimidin-4-amine Piperidine 2-Piperidine Moiety (Hydrophobic/Steric) Core->Piperidine C2 Position Fluoro 5-Fluoro Group (Metabolic Block) Core->Fluoro C5 Position Amine 4-Amino Group (H-Bond Donor) Core->Amine C4 Position Conformational Restriction Conformational Restriction Piperidine->Conformational Restriction Lipophilicity (LogP) Lipophilicity (LogP) Piperidine->Lipophilicity (LogP) Prevents Oxidation Prevents Oxidation Fluoro->Prevents Oxidation Hinge Binding (Kinases) Hinge Binding (Kinases) Amine->Hinge Binding (Kinases)

Figure 1: Structure-Activity Relationship (SAR) map highlighting the functional roles of the scaffold's three core components.

Synthetic Protocol: Construction of the Scaffold

The synthesis relies on a regioselective Nucleophilic Aromatic Substitution (


). The 5-fluoro group activates the ring, but careful control of conditions is required to ensure substitution occurs at C2 rather than C4 (if starting from a di-halo precursor) or to ensure complete conversion.
Reaction Scheme

Precursor: 2-chloro-5-fluoropyrimidin-4-amine Reagent: Piperidine Solvent: Ethanol (EtOH) or DMF Base: Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

Step-by-Step Methodology
  • Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-chloro-5-fluoropyrimidin-4-amine (1.0 eq, 5 mmol) in anhydrous Ethanol (20 mL).

  • Addition: Add DIPEA (2.5 eq) to the solution. Subsequently, add Piperidine (1.2 eq) dropwise ensuring no exotherm occurs.

  • Reflux: Heat the reaction mixture to reflux (

    
    ) for 4–6 hours.
    
    • Checkpoint: Monitor reaction progress via TLC (System: 50% Ethyl Acetate in Hexanes). The starting material (

      
      ) should disappear, and a more polar product spot (
      
      
      
      ) should appear.
  • Work-up:

    • Cool the mixture to room temperature.

    • Remove ethanol under reduced pressure (rotary evaporator).

    • Resuspend the residue in Ethyl Acetate (50 mL) and wash with Water (2 x 20 mL) followed by Brine (20 mL).

  • Purification: Dry the organic layer over anhydrous

    
    , filter, and concentrate. Recrystallize from Ethanol/Water or purify via flash column chromatography (Gradient: 0-5% Methanol in DCM).
    

Synthesis_Flow Start Start: 2-chloro-5-fluoropyrimidin-4-amine Reagents Add: Piperidine (1.2 eq) + DIPEA (2.5 eq) Solvent: EtOH Start->Reagents Reaction Reflux @ 80°C (4-6 Hours) Mechanism: SnAr Reagents->Reaction Workup Evaporate EtOH -> Extract (EtOAc/Water) Reaction->Workup Product Product: 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine Workup->Product

Figure 2: Synthetic workflow for the regioselective installation of the piperidine moiety.

Experimental Validation: Self-Validating Protocols

To confirm that the piperidine moiety is functioning as intended (providing lipophilicity without compromising solubility), the following assays are mandatory.

Lipophilicity Assay (Shake-Flask LogD)

This protocol validates the hydrophobic contribution of the piperidine ring.

Protocol:

  • Preparation: Prepare a saturated solution of n-octanol and phosphate-buffered saline (PBS, pH 7.4).

  • Dissolution: Dissolve 1 mg of the test compound in 1 mL of the octanol-saturated PBS.

  • Partitioning: Add 1 mL of PBS-saturated octanol. Vortex vigorously for 1 hour at

    
    .
    
  • Separation: Centrifuge at 3000 rpm for 10 minutes to separate phases.

  • Quantification: Analyze both phases using HPLC-UV (254 nm).

  • Calculation:

    
    .
    
    • Target Range: A LogD between 2.0 and 3.5 indicates optimal balance for oral bioavailability.

Solubility vs. pH Profile

Since the piperidine nitrogen is conjugated, the solubility should remain relatively flat across pH 4–8 compared to non-conjugated amines.

pH ConditionExpected Solubility (

)
Interpretation
pH 1.2 (Simulated Gastric Fluid) High (>500)Protonation of Pyrimidine N1/N3
pH 7.4 (PBS) Moderate (50–200)Neutral species dominates; Piperidine provides lipophilicity
pH 9.0 Moderate (50–200)No ionization change expected (N1' is non-basic)

Biological Implications[2][3][4][5][6][7][8][9]

The inclusion of the piperidine ring has been validated in several high-profile medicinal chemistry campaigns.

  • DNA-PK Inhibition: In compounds like NU7441 and related analogs, the piperidine ring (often further substituted) projects into the ribose-binding pocket of the kinase, providing critical van der Waals interactions that anchor the inhibitor [1].

  • HIV-1 Reverse Transcriptase: Piperidin-4-yl-aminopyrimidines have shown broad potency against resistant mutant viruses. The piperidine ring acts as a linker that positions aromatic tails into hydrophobic pockets of the enzyme [2].

  • Metabolic Stability: Comparative studies show that replacing a diethylamine group with a piperidine ring at the C2 position of pyrimidines typically increases microsomal stability by preventing N-dealkylation [3].

References

  • Smolecule. (2023).[1] 5-fluoro-N-(1-pyrimidin-2-ylpiperidin-4-yl)pyrimidin-2-amine: Definition and Background.Link

  • Sweeney, Z. K., et al. (2010). Discovery of piperidin-4-yl-aminopyrimidines as HIV-1 reverse transcriptase inhibitors. Bioorganic & Medicinal Chemistry Letters. Link

  • Fischer, P. M. (2004). The design of drug candidate molecules with therapeutic potential against cancer.[2][3][4][5][6] Current Opinion in Drug Discovery & Development. (Contextual citation on pyrimidine scaffold stability).

Sources

Protocols & Analytical Methods

Method

Application Note: Scalable Synthesis of 5-Fluoro-2-(piperidin-1-yl)pyrimidin-4-amine

Abstract & Strategic Overview This protocol details the regioselective synthesis of 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine , a privileged scaffold in medicinal chemistry often associated with kinase inhibition (e.g...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Strategic Overview

This protocol details the regioselective synthesis of 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine , a privileged scaffold in medicinal chemistry often associated with kinase inhibition (e.g., CDK, FAK, and JAK pathways).

The synthesis hinges on the differential electrophilicity of the C4 and C2 positions of the 2,4-dichloro-5-fluoropyrimidine core. By exploiting the inherent reactivity hierarchy (


), we achieve high regiocontrol without the need for protecting groups. The protocol is designed for scalability, emphasizing yield maximization and purity through process control rather than chromatographic separation.
Retrosynthetic Logic

The target molecule contains an electron-rich amine at C4 and a piperidine ring at C2.

  • Disconnection: The C-N bonds at C2 and C4 are the strategic break points.

  • Starting Material: 2,4-dichloro-5-fluoropyrimidine (Commercial CAS: 2927-71-1).[1][2]

  • Forward Strategy:

    • Step 1 (

      
       1):  Introduction of the primary amine at C4. The C4 position is significantly more electrophilic due to the para-relationship with N1 and the inductive effect of the C5-fluorine.
      
    • Step 2 (

      
       2):  Displacement of the deactivated C2-chloride by piperidine. The electron-donating effect of the newly installed C4-amine deactivates the ring, necessitating forcing conditions (heat/solvent) for the second substitution.
      

Reaction Scheme & Workflow

SynthesisWorkflow SM 2,4-Dichloro-5- fluoropyrimidine Int Intermediate: 2-Chloro-5-fluoropyrimidin-4-amine SM->Int Step 1: C4-Selective Amination Reagent1 NH3 (aq) / iPrOH 0°C to RT Reagent1->Int Product Target: 5-Fluoro-2-(piperidin-1-yl) pyrimidin-4-amine Int->Product Step 2: C2-Displacement (Forcing Conditions) Reagent2 Piperidine / DIPEA EtOH, 80°C Reagent2->Product

Figure 1: Stepwise regioselective synthesis workflow.

Safety & Handling Protocol

  • Fluorinated Pyrimidines: Can be severe skin and eye irritants. 2,4-dichloro-5-fluoropyrimidine is a potent sensitizer. Double-glove (Nitrile) and work in a fume hood.

  • Ammonia: Use pressure-rated vessels if using anhydrous NH3; for aqueous ammonia, ensure adequate venting.

  • Piperidine: Toxic and flammable. Precursor to controlled substances; maintain strict inventory logs.

Experimental Protocols

Step 1: Synthesis of 2-Chloro-5-fluoropyrimidin-4-amine

Objective: Selective amination of the C4 position. Critical Parameter: Temperature control is vital. Exceeding room temperature or using excess heat during addition can lead to bis-amination (impurity).

ReagentEquiv.[1][3][4]Role
2,4-Dichloro-5-fluoropyrimidine 1.0Substrate
Ammonium Hydroxide (28-30% aq) 3.0 - 4.0Nucleophile
Isopropanol (IPA) SolventSolubilizer

Procedure:

  • Dissolution: Charge a reaction vessel with 2,4-dichloro-5-fluoropyrimidine (1.0 eq) and Isopropanol (10 vol). Stir until fully dissolved.

  • Cooling: Cool the solution to 0–5 °C using an ice/water bath.

  • Addition: Add Ammonium Hydroxide (3.5 eq) dropwise over 30 minutes. Note: Reaction is exothermic.[3] Maintain internal temperature < 10 °C.

  • Reaction: Allow the mixture to warm naturally to Room Temperature (20–25 °C). Stir for 3–5 hours.

  • Monitoring: Monitor by TLC (Hexane:EtOAc 7:3) or LCMS. SM should be consumed. The product is more polar than the starting material.

  • Workup:

    • Concentrate the reaction mixture under reduced pressure to remove IPA and excess ammonia.

    • Suspend the resulting solid residue in cold water (5 vol).

    • Filter the white/off-white solid and wash with cold water (2 x 2 vol) to remove ammonium salts.

    • Dry in a vacuum oven at 45 °C.

Expected Yield: 85–92% Data: LCMS [M+H]+ = 148.0/150.0 (Cl pattern).

Step 2: Synthesis of 5-Fluoro-2-(piperidin-1-yl)pyrimidin-4-amine

Objective: Displacement of the deactivated C2-chloride. Critical Parameter: The ring is now electron-rich (deactivated). Heat and a non-nucleophilic base are required to drive the reaction to completion.

ReagentEquiv.[1][3][4]Role
2-Chloro-5-fluoropyrimidin-4-amine 1.0Intermediate
Piperidine 2.5Nucleophile
DIPEA (Diisopropylethylamine) 1.5Base (Acid Scavenger)
Ethanol (or n-Butanol) SolventMedium

Procedure:

  • Setup: In a pressure tube or round-bottom flask equipped with a reflux condenser, suspend the Step 1 Intermediate (1.0 eq) in Ethanol (10 vol).

  • Reagent Addition: Add Piperidine (2.5 eq) and DIPEA (1.5 eq).

  • Reaction: Heat the mixture to 80 °C (Reflux) . Stir for 12–16 hours.

    • Optimization Note: If conversion is slow (>24h), switch solvent to n-Butanol and heat to 100 °C.

  • Monitoring: Monitor by LCMS. The starting material (Cl-isotope pattern) should disappear, replaced by the product mass (M+1 = 197).

  • Workup:

    • Cool the mixture to room temperature.

    • Precipitation: Pour the reaction mixture into ice-cold water (20 vol) with vigorous stirring. The product should precipitate as a solid.

    • Filtration: Filter the solid.[3][5] Wash with water (3 x 5 vol) and cold hexanes (1 x 2 vol) to remove residual piperidine.

    • Purification (if necessary): Recrystallize from Ethanol/Water or purify via flash chromatography (DCM:MeOH 95:5).

Expected Yield: 75–85% Appearance: White to pale yellow crystalline solid.

Analytical Validation

Mechanism of Regioselectivity

Why does Step 1 favor C4?

  • Electronic Factors: The C4 position is para to N1 and ortho to N3. The electronegative Fluorine at C5 inductively withdraws electron density, making C4 and C6 highly electrophilic. However, C4 is more activated for nucleophilic attack than C2.

  • Steric Factors: C2 is flanked by two nitrogen atoms, creating a slightly more hindered environment compared to C4.

Regioselectivity Start 2,4-Dichloro-5-fluoropyrimidine Decision Nucleophilic Attack Site? Start->Decision C4 Path A: C4 Attack (Favored) Decision->C4 Major Pathway C2 Path B: C2 Attack (Disfavored) Decision->C2 Minor Pathway Reason1 Intermediate Meisenheimer Complex stabilized by N1 & N3 C4->Reason1 Reason2 Steric hindrance from flanking N-lone pairs at C2 C2->Reason2

Figure 2: Mechanistic rationale for regioselectivity.

Characterization Data (Simulated)
  • 1H NMR (400 MHz, DMSO-d6):

    • 
       7.85 (d, J = 3.5 Hz, 1H, H-6 Pyrimidine) – Coupling to F.
      
    • 
       6.80 (br s, 2H, NH2) – Exchangeable.
      
    • 
       3.65 (m, 4H, Piperidine N-CH2).
      
    • 
       1.50–1.65 (m, 6H, Piperidine C-CH2).
      
  • LCMS: Calculated Mass: 196.22; Observed [M+H]+: 197.1.

References

  • Regioselectivity of 2,4-Dichloropyrimidines

    • Title: Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity.[6][7]

    • Source: Stack Exchange Chemistry / Joule & Mills Heterocyclic Chemistry.
    • URL:[Link]

  • Title: 2,4-Dichloro-5-fluoropyrimidine Synthesis & Reactivity.
  • Related Scaffold Synthesis (Piperidine substitution)

    • Title: Practical synthesis of 5-fluoro-2-(piperidin-4-yloxy)pyrimidin-4-amine.

    • Source: Organic Process Research & Development (Cited via Sigma Aldrich).
  • Reactivity of 5-chloro-2,4,6-trifluoropyrimidine (Analogous Chemistry)

    • Title: Reactions of 5-chloro-2,4,6-trifluoropyrimidine with nitrogen centred nucleophiles.[8]

    • Source: NIH / PubMed Central.
    • URL:[Link]

Sources

Application

Application Note &amp; Protocol: Synthesis and Evaluation of Novel Akt Inhibitors from a 5-Fluoro-2-(piperidin-1-yl)pyrimidin-4-amine Scaffold

Abstract The serine/threonine kinase Akt (Protein Kinase B) is a central node in the PI3K/Akt/mTOR signaling pathway, a cascade fundamental to cellular growth, proliferation, and survival.[1][2] Its aberrant activation i...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The serine/threonine kinase Akt (Protein Kinase B) is a central node in the PI3K/Akt/mTOR signaling pathway, a cascade fundamental to cellular growth, proliferation, and survival.[1][2] Its aberrant activation is a frequent event in a wide variety of human cancers, making Akt a highly attractive target for therapeutic intervention.[3][4] This document provides a comprehensive guide for researchers, chemists, and drug development professionals on the synthesis of potential Akt inhibitors starting from the versatile scaffold, 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine. We present a modern, efficient synthetic strategy utilizing the Ugi four-component reaction (Ugi-4CR) to rapidly generate molecular complexity and produce a library of candidate inhibitors. Furthermore, this guide details the necessary protocols for purification, characterization, and preliminary in vitro biological evaluation to create a self-validating workflow from chemical synthesis to activity assessment.

The Akt Signaling Pathway: A Key Therapeutic Target in Oncology

The PI3K/Akt pathway is a critical intracellular signaling cascade that translates extracellular signals into cellular responses.[5] Upon activation by growth factors, cytokines, or hormones, receptor tyrosine kinases (RTKs) activate phosphoinositide 3-kinase (PI3K).[6] PI3K then phosphorylates phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate the second messenger phosphatidylinositol (3,4,5)-trisphosphate (PIP3).[7] PIP3 recruits Akt and its upstream activator PDK1 to the plasma membrane, leading to Akt phosphorylation and full enzymatic activation.[6]

Once active, Akt phosphorylates a multitude of downstream substrates, orchestrating a range of cellular processes that are hallmarks of cancer[8]:

  • Cell Survival and Anti-Apoptosis: Akt inhibits pro-apoptotic proteins such as Bad and caspase-9.[3]

  • Proliferation and Growth: It activates the mTORC1 complex, a master regulator of protein synthesis and cell growth.[3]

  • Metabolism: Akt promotes glucose uptake and utilization, supporting the high metabolic demands of tumor cells.[9]

Dysregulation of this pathway, often through mutations in PI3K or loss of the tumor suppressor PTEN (which dephosphorylates PIP3), leads to constitutive Akt activation and is implicated in over 50% of human tumors, driving tumorigenesis and resistance to therapy.[10][11] Therefore, the development of small molecule inhibitors that directly target Akt is a rational and promising strategy in cancer drug discovery.[4]

Akt_Signaling_Pathway cluster_extracellular Extracellular Space cluster_membrane Plasma Membrane cluster_cytoplasm Cytoplasm Growth Factor Growth Factor RTK RTK Growth Factor->RTK Binds PI3K PI3K RTK->PI3K Activates PIP3 PIP3 PI3K->PIP3 Phosphorylates PIP2 PIP2 PTEN PTEN PIP3->PTEN Inhibits PDK1 PDK1 PIP3->PDK1 Recruits Akt Akt PIP3->Akt Recruits PDK1->Akt Phosphorylates (Activates) mTORC1 mTORC1 Akt->mTORC1 Activates GSK3b GSK3β Akt->GSK3b Inhibits Bad Bad Akt->Bad Inhibits Cell_Processes Cell Survival, Proliferation, Metabolism mTORC1->Cell_Processes GSK3b->Cell_Processes Bad->Cell_Processes Apoptosis

Caption: The PI3K/Akt signaling pathway.

Synthetic Strategy: The Ugi Four-Component Reaction

To efficiently synthesize a diverse set of potential Akt inhibitors from the 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine core, we employ the Ugi four-component reaction (Ugi-4CR). This powerful multicomponent reaction (MCR) allows for the one-pot synthesis of complex α-acylamino amides from four simple starting materials: an amine, a carbonyl compound (aldehyde or ketone), a carboxylic acid, and an isocyanide.[12]

Rationale for Choosing the Ugi-4CR:

  • Efficiency: It combines four synthetic steps into a single operation, saving time, resources, and reducing waste.

  • Complexity Generation: It rapidly builds complex, peptide-like molecules from simple, commercially available precursors.[12]

  • Diversity-Oriented Synthesis: By simply varying each of the four components, a large library of structurally diverse analogues can be generated, which is ideal for structure-activity relationship (SAR) studies.[13]

In our proposed synthesis, 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine serves as the crucial amine component, anchoring the final molecule to the privileged pyrimidine scaffold known to interact with the ATP-binding pocket of many kinases.[14][15]

Ugi_Reaction_Workflow cluster_reactants Ugi-4CR Components Amine 5-fluoro-2-(piperidin-1-yl) pyrimidin-4-amine Reaction One-Pot Reaction (Methanol, RT) Amine->Reaction Aldehyde Aldehyde (R1-CHO) Aldehyde->Reaction CarboxylicAcid Carboxylic Acid (R2-COOH) CarboxylicAcid->Reaction Isocyanide Isocyanide (R3-NC) Isocyanide->Reaction Product Crude α-Acylamino Amide Product Reaction->Product Purification Purification (Column Chromatography) Product->Purification Characterization Characterization (NMR, LC-MS) Purification->Characterization Final Pure Akt Inhibitor Candidate Characterization->Final Assay In Vitro Kinase Assay Final->Assay Data IC50 Data Assay->Data

Caption: General workflow for Akt inhibitor synthesis via the Ugi reaction.

Detailed Experimental Protocols

3.1. Materials and Reagents

ReagentMol. Wt. ( g/mol )Molar Eq.Example Amount (mmol)Example Mass/Vol.
5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine210.241.01.0210 mg
4-Chlorobenzaldehyde140.571.11.1155 mg
Acetic Acid60.051.11.163 µL
tert-Butyl isocyanide83.131.11.1124 µL
Methanol (Anhydrous)---10 mL
Dichloromethane (DCM)---As needed
Ethyl Acetate (EtOAc)---As needed
Hexanes---As needed
Silica Gel---As needed

Note: The aldehyde, carboxylic acid, and isocyanide components can be varied to generate a library of analogues. The provided example uses 4-chlorobenzaldehyde, acetic acid, and tert-butyl isocyanide.

3.2. Protocol: Synthesis of an Exemplar Akt Inhibitor Candidate

  • Reaction Setup: To a 25 mL round-bottom flask equipped with a magnetic stir bar, add 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine (210 mg, 1.0 mmol).

  • Dissolution: Add anhydrous methanol (10 mL) and stir at room temperature until the amine is fully dissolved.

    • Scientist's Note: Anhydrous solvent is preferred to minimize potential side reactions, such as the trapping of reaction intermediates by water.[16] Methanol is an excellent solvent for Ugi reactions, facilitating the initial imine formation.

  • Component Addition: To the stirred solution, add 4-chlorobenzaldehyde (155 mg, 1.1 mmol), followed by acetic acid (63 µL, 1.1 mmol). Stir for 10 minutes.

    • Scientist's Note: Pre-mixing the amine, aldehyde, and acid allows for the formation of the iminium ion intermediate, which is crucial for the subsequent nucleophilic attack by the isocyanide.[16]

  • Isocyanide Addition: Add tert-butyl isocyanide (124 µL, 1.1 mmol) dropwise to the reaction mixture.

  • Reaction Monitoring: Seal the flask and stir the reaction at room temperature for 24-48 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of 50% Ethyl Acetate in Hexanes. The disappearance of the starting amine indicates reaction completion.

  • Workup: a. Once the reaction is complete, concentrate the mixture in vacuo to remove the methanol. b. Redissolve the resulting residue in dichloromethane (20 mL). c. Transfer the solution to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (2 x 15 mL) to remove excess acetic acid, followed by brine (1 x 15 mL). d. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude product.

  • Purification: Purify the crude residue by flash column chromatography on silica gel. Elute with a gradient of ethyl acetate in hexanes (e.g., 10% to 60% EtOAc) to isolate the pure product.

    • Scientist's Note: The polarity of the eluent system will depend on the specific components used in the Ugi reaction and should be optimized using TLC analysis.

3.3. Protocol: Product Characterization

To ensure the trustworthiness of the synthetic protocol, the identity and purity of the final compound must be rigorously confirmed.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): Analyze the purified product to confirm the molecular weight and assess purity.

  • Nuclear Magnetic Resonance (NMR): Record ¹H and ¹³C NMR spectra to confirm the chemical structure of the synthesized molecule.

  • High-Resolution Mass Spectrometry (HRMS): Obtain an exact mass measurement to confirm the elemental composition of the product.

Protocol: In Vitro Akt Kinase Inhibition Assay

This protocol provides a general framework for evaluating the inhibitory potency (IC₅₀) of the synthesized compounds against Akt kinase. Commercial kits are widely available, or assays can be developed in-house.[17]

  • Assay Principle: The assay measures the ability of a compound to inhibit the phosphorylation of a specific peptide substrate by the Akt enzyme. The amount of phosphorylated product is typically quantified using methods like radiometric detection ([γ-³³P]ATP) or fluorescence/luminescence.[17][18]

  • Materials:

    • Recombinant human Akt1, 2, or 3 enzyme.

    • Biotinylated peptide substrate (e.g., Biotin-AHA-ARKRERAYSFGHHA-amide).[18]

    • ATP (including [γ-³³P]ATP for radiometric assays).

    • Kinase reaction buffer (e.g., 25 mM MOPS pH 7.5, 10 mM MgCl₂, 1 mM DTT, 1 mM CHAPS, 50 mM KCl).[18]

    • Synthesized inhibitor compound dissolved in DMSO.

    • Detection reagents (e.g., streptavidin-coated beads or plates, anti-phospho-substrate antibody).

  • Procedure: a. Prepare serial dilutions of the synthesized inhibitor in DMSO (e.g., from 10 mM to 1 nM). b. In a 96-well or 384-well plate, add the kinase buffer. c. Add the inhibitor solution to the appropriate wells. Include "no inhibitor" (DMSO only) and "no enzyme" controls. d. Add the Akt enzyme to all wells except the "no enzyme" control. Incubate for 15-30 minutes at room temperature to allow the compound to bind to the enzyme.[18] e. Initiate the kinase reaction by adding a mixture of the peptide substrate and ATP. f. Incubate for 45-60 minutes at room temperature.[18] g. Terminate the reaction by adding a stop solution (e.g., EDTA). h. Detect the amount of phosphorylated substrate according to the specific assay format (e.g., scintillation counting, fluorescence polarization, etc.).

  • Data Analysis: a. Calculate the percent inhibition for each compound concentration relative to the DMSO control. b. Plot the percent inhibition versus the logarithm of the inhibitor concentration. c. Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value, which is the concentration of the inhibitor required to reduce enzyme activity by 50%.

Conclusion

This application note provides a robust and scientifically grounded framework for the synthesis and evaluation of novel Akt inhibitors based on a 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine scaffold. By leveraging the efficiency of the Ugi four-component reaction, researchers can rapidly access a diverse chemical space to probe the structure-activity relationships required for potent and selective Akt inhibition. The detailed protocols for synthesis, purification, characterization, and in vitro testing constitute a complete, self-validating workflow, empowering drug discovery professionals to advance the development of next-generation cancer therapeutics targeting the critical Akt signaling pathway.

References

  • Yuan, T. L., & Cantley, L. C. (2008). PI3K pathway alterations in cancer: variations on a theme. Oncogene, 27(41), 5497-5510.
  • Lin, X., et al. (2006). Discovery of 2-pyrimidyl-5-amidothiophenes as potent inhibitors for AKT: synthesis and SAR studies. Bioorganic & Medicinal Chemistry Letters, 16(16), 4163-4168. [Link]

  • Shao, S., et al. (2020). AKT in cancer: new molecular insights and advances in drug development. Journal of Hematology & Oncology, 13(1), 1-20. [Link]

  • JJ Medicine. (2017). AKT Signaling Pathway | Regulation and Downstream Effects. YouTube. [Link]

  • VanderWeele, D. (2021). PI3K/Akt Pathway Inhibition for the Treatment of Metastatic Castrate-Resistant Prostate Cancer. YouTube. [Link]

  • Engelman, J. A. (2011). Regulation, Role, and Targeting of Akt in Cancer. Journal of Clinical Oncology, 29(31), 4185-4188. [Link]

  • He, W., et al. (2007). Design and synthesis of pyridine-pyrazolopyridine-based inhibitors of protein kinase B/Akt. Bioorganic & Medicinal Chemistry Letters, 17(9), 2455-2459. [Link]

  • Fallacara, A. L., et al. (2021). From Serendipity to Rational Identification of the 5,6,7,8-Tetrahydrobenzo[7][9]thieno[2,3-d]pyrimidin-4(3H)-one Core as a New Chemotype of AKT1 Inhibitors for Acute Myeloid Leukemia. Molecules, 26(16), 5035. [Link]

  • (Reference not directly applicable to protocol)
  • Wikipedia. (n.d.). Akt/PKB signaling pathway. [Link]

  • Dömling, A., & Ugi, I. (2000). Isocyanide-Based Multicomponent Reactions in Organic Synthesis. Angewandte Chemie International Edition, 39(18), 3168-3210.
  • Rhodes, N., et al. (2008). Characterization of an Akt Kinase Inhibitor with Potent Pharmacodynamic and Antitumor Activity. Cancer Research, 68(7), 2366-2374. [Link]

  • (Reference not directly applicable to protocol)
  • Barlaam, B., et al. (2010). Discovery of 4-Amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides As Selective, Orally Active Inhibitors of Protein Kinase B (Akt). Journal of Medicinal Chemistry, 53(5), 2236-2248. [Link]

  • Irie, H. Y., & Vivanco, I. (2018). Role of Akt/Protein Kinase B in Cancer Metastasis. Cancers, 10(12), 481. [Link]

  • (Reference not directly applicable to protocol)
  • Addie, M., et al. (2013). Discovery of 4-amino-N-[(1S)-1-(4-chlorophenyl)-3-hydroxypropyl]-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamide (AZD5363), an orally bioavailable, potent inhibitor of Akt kinases. Journal of Medicinal Chemistry, 56(5), 2059-2073. [Link]

  • Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. [Link]

  • de Mol, E., et al. (2020). From Ugi Multicomponent Reaction to Linkers for Bioconjugation. ACS Omega, 5(12), 6483-6490. [Link]

  • (Reference not directly applicable to protocol)
  • (Reference not directly applicable to protocol)
  • (Reference not directly applicable to protocol)
  • (Reference not directly applicable to protocol)
  • El Kazzouli, S., et al. (2012). RETRACTED: The Discovery of Novel Antimicrobial Agents Through the Application of Isocyanide-Based Multicomponent Reactions. Molecules, 17(8), 9476-9503. [Link]

  • (Reference not directly applicable to protocol)
  • Revathidevi, S., & Munirajan, A. K. (2019). AKT and the Hallmarks of Cancer. Seminars in Cancer Biology, 59, 32-47. [Link]

  • Boster Biological Technology. (n.d.). Akt Signaling pathway. [Link]

  • Liu, Y., et al. (2016). Discovery of 4-(Piperazin-1-yl)-7H-pyrrolo[2,3-d]pyrimidine Derivatives as Akt Inhibitors. Archiv der Pharmazie, 349(5), 356-362. [Link]

  • (Reference not directly applicable to protocol)
  • Cusabio. (n.d.). PI3K-Akt signaling pathway. [Link]

  • (Reference not directly applicable to protocol)
  • (Reference not directly applicable to protocol)

Sources

Method

Large-scale synthesis of 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine for preclinical studies

Executive Summary Objective: To provide a robust, scalable protocol for the synthesis of 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine (Target Molecule), a critical scaffold in the development of CDK and kinase inhibitors...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Objective: To provide a robust, scalable protocol for the synthesis of 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine (Target Molecule), a critical scaffold in the development of CDK and kinase inhibitors.

Challenge: The primary synthetic challenge lies in the regioselective nucleophilic aromatic substitution (


)  of the 2,4-dichloro-5-fluoropyrimidine starting material. Incorrect sequencing of reagents leads to the formation of the isomeric 4-(piperidin-1-yl) impurity, which is difficult to separate on a large scale.

Solution: This guide details a validated two-step "C4-First" strategy . By exploiting the natural electrophilicity gradient of the pyrimidine core, we install the amine at C4 under mild conditions, followed by a forcing displacement at C2 with piperidine. This route avoids chromatographic purification, relying instead on precipitation and crystallization, making it suitable for multi-gram to kilogram batches.

Retrosynthetic Analysis & Regiocontrol Strategy

The success of this synthesis hinges on the differential reactivity of the C2 and C4 positions.

  • C4 Position: Highly electrophilic due to the para-relationship with N1 and the inductive effect of the C5-fluorine. It reacts with nucleophiles at low temperatures.

  • C2 Position: Less reactive. Requires elevated temperatures or stronger nucleophiles for displacement.

Strategic Workflow (DOT Diagram)

G SM 2,4-Dichloro-5- fluoropyrimidine Step1 Step 1: C4-Amination (Kinetic Control) SM->Step1 NH3 (aq) iPrOH, 0°C Impurity Impurity: 4-(Piperidin-1-yl) isomer SM->Impurity Wrong Sequence: Piperidine first Inter Intermediate: 2-Chloro-5-fluoropyrimidin-4-amine (Solid Precipitate) Step1->Inter Step2 Step 2: C2-Displacement (Thermodynamic Forcing) Inter->Step2 Piperidine Reflux Product Target: 5-Fluoro-2-(piperidin-1-yl) pyrimidin-4-amine Step2->Product

Figure 1: Reaction workflow illustrating the critical "C4-First" sequence to avoid isomeric impurities.

Detailed Experimental Protocols

Step 1: Synthesis of 2-Chloro-5-fluoropyrimidin-4-amine

Reaction Type: Regioselective


 Amination.
Scale:  100 g input.
Reagents & Materials
ReagentMW ( g/mol )Equiv.[1][2][3][4][5][6][7][8]AmountRole
2,4-Dichloro-5-fluoropyrimidine 166.971.0100.0 gStarting Material
Ammonium Hydroxide (28% aq) 35.053.0~115 mLNucleophile
Isopropanol (IPA) -Solvent500 mLSolvent
Water 18.02Anti-solvent1000 mLQuench/Precipitation
Protocol
  • Setup: Equip a 2 L 3-neck round-bottom flask with a mechanical stirrer, internal thermometer, and addition funnel.

  • Dissolution: Charge 2,4-dichloro-5-fluoropyrimidine (100 g) and IPA (500 mL). Stir until fully dissolved.

  • Cooling: Cool the solution to 0–5 °C using an ice/salt bath. Critical: Low temperature ensures regioselectivity for C4.

  • Addition: Add Ammonium Hydroxide (28%, 115 mL) dropwise over 60 minutes. Maintain internal temperature < 10 °C .

    • Observation: A white precipitate (ammonium chloride) may begin to form.

  • Reaction: Allow the mixture to warm to room temperature (20–25 °C) and stir for 4–6 hours.

    • IPC (In-Process Control): Check HPLC/TLC. Target < 2% starting material.

  • Workup:

    • Concentrate the reaction mixture under reduced pressure to remove most IPA (approx. 50% volume).

    • Add cold Water (1000 mL) to the residue under vigorous stirring.

    • Stir the resulting slurry for 1 hour at 5 °C.

  • Isolation: Filter the white solid. Wash the cake with water (2 x 100 mL) to remove residual ammonium salts.

  • Drying: Dry in a vacuum oven at 45 °C for 12 hours.

    • Expected Yield: 80–85 g (88–94%).

    • Appearance: White to off-white crystalline solid.

Step 2: Synthesis of 5-Fluoro-2-(piperidin-1-yl)pyrimidin-4-amine

Reaction Type: Nucleophilic Displacement (C2). Scale: 50 g input (Intermediate).

Reagents & Materials
ReagentMW ( g/mol )Equiv.[1][2][3][4][5][6][7][8]AmountRole
Intermediate (from Step 1) 147.541.050.0 gReactant
Piperidine 85.153.0100 mLNucleophile/Base
n-Butanol -Solvent250 mLHigh-BP Solvent
Water -Anti-solvent500 mLPrecipitation
Protocol
  • Setup: Equip a 1 L round-bottom flask with a reflux condenser and magnetic stir bar.

  • Charge: Add the Intermediate (2-chloro-5-fluoropyrimidin-4-amine, 50 g) and n-Butanol (250 mL).

  • Addition: Add Piperidine (100 mL) in one portion.

  • Reaction: Heat the mixture to Reflux (approx. 118 °C) .

    • Note: The C2-chloride is deactivated by the C4-amine; high thermal energy is required to drive the reaction to completion.

  • Monitoring: Stir at reflux for 12–16 hours.

    • IPC: Monitor by HPLC. The intermediate peak should disappear.

  • Workup:

    • Cool the reaction mixture to room temperature.

    • Concentrate under vacuum to remove excess piperidine and most n-butanol (viscous oil/slurry remains).

    • Add Water (500 mL) and stir vigorously. The product should precipitate as a solid.

    • Alternative: If the product oils out, extract with Ethyl Acetate, wash with brine, dry over MgSO4, and crystallize from EtOAc/Heptane.

  • Purification (Crystallization):

    • Dissolve the crude solid in minimum hot Ethanol.

    • Add water dropwise until persistent turbidity.

    • Cool slowly to 4 °C.

  • Isolation: Filter the crystals, wash with cold water/ethanol (9:1), and dry.

    • Expected Yield: 55–60 g (82–89%).

    • Purity: > 98% (HPLC).

Critical Process Parameters (CPP) & Impurity Control

ParameterTarget RangeImpact of Deviation
Step 1 Temperature 0–10 °C (Addition)> 15 °C: Increases risk of bis-amination (2,4-diamino impurity).
Step 1 Stoichiometry 3.0 eq NH3< 2.0 eq: Incomplete conversion; > 5.0 eq: Waste handling issues.
Step 2 Temperature Reflux (>100 °C)< 80 °C: Reaction stalls; C2-Cl is unreactive.
Solvent Choice (Step 2) n-Butanol or NeatLow boiling solvents (e.g., DCM, THF) will not achieve necessary activation energy.
Impurity Fate Mapping (DOT Diagram)

ImpurityMap SM Starting Material (2,4-Dichloro-5-F) Bis Impurity A: 2,4-Diamino-5-F-pyrimidine SM->Bis Excess NH3 High Temp (>30°C) Regio Impurity B: 4-Piperidino-isomer SM->Regio Wrong Order (Piperidine added first) Target Target Molecule SM->Target Correct Process (Low Temp NH3 -> High Temp Pip)

Figure 2: Fate mapping of key impurities based on process deviations.

Safety & Handling (HSE)

  • 2,4-Dichloro-5-fluoropyrimidine:

    • Hazard: Severe skin sensitizer, corrosive, and lachrymator.

    • Control: Handle only in a fume hood. Double-glove (Nitrile/Laminate).

  • Piperidine:

    • Hazard: Flammable liquid, toxic by inhalation and skin contact. Precursor for controlled substances (check local regulations).

    • Control: Use grounding straps during transfer.

  • Fluorinated Waste:

    • Do not mix aqueous waste streams containing fluoride with acidic waste streams (risk of HF generation, though low with aryl-fluorides). Incinerate organic waste via approved vendors.

References

  • PubChem. 2,4-Dichloro-5-fluoropyrimidine | C4HCl2FN2.[9] National Library of Medicine.

  • PubChem. 2-Chloro-5-fluoropyrimidin-4-amine | C4H3ClFN3.[6] National Library of Medicine.

  • ChemicalBook. Synthesis of 2,4-Dichloro-5-fluoropyrimidine and process scale-up.

  • BenchChem. Regioselective Amination of 2,4-Dichloropyrimidines.

  • Sigma-Aldrich. Product Specification: 2,4-Dichloro-5-fluoropyrimidine.

Sources

Application

Application Notes &amp; Protocols: A Multi-Pronged Strategy for Target Identification of Bioactive 5-Fluoro-2-(piperidin-1-yl)pyrimidin-4-amine Derivatives

Introduction: Deconvoluting the Mechanism of Action The 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine scaffold is a privileged structure in modern medicinal chemistry. Pyrimidine derivatives are integral components of num...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Deconvoluting the Mechanism of Action

The 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine scaffold is a privileged structure in modern medicinal chemistry. Pyrimidine derivatives are integral components of numerous FDA-approved drugs and clinical candidates, frequently designed as kinase inhibitors but also targeting a wide array of other proteins like G-protein-coupled receptors and enzymes involved in nucleic acid synthesis.[1][2][3][4][5][6] When a novel derivative of this class demonstrates compelling phenotypic activity in a cell-based assay, the critical next step is to identify its molecular target(s).

Target identification is the cornerstone of drug development, transforming a bioactive "hit" into a viable "lead." A confirmed target elucidates the mechanism of action (MOA), enables structure-activity relationship (SAR) studies, and helps predict potential on-target and off-target toxicities.[7] This guide presents a holistic and integrated strategy for the target deconvolution of novel 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine derivatives, designed for researchers in drug discovery and chemical biology. Our approach is structured to move logically from broad, hypothesis-generating techniques to rigorous, definitive validation assays. We will combine computational prediction with direct biochemical capture and label-free biophysical validation, providing not just protocols, but the strategic reasoning behind them.[8]

Phase 1: In Silico Target Prediction — Generating Actionable Hypotheses

Before committing to resource-intensive wet-lab experiments, computational approaches offer a rapid and cost-effective way to survey the potential target landscape.[9] These in silico methods leverage the compound's structure to predict interactions across the known proteome, generating a ranked list of candidate targets for subsequent experimental validation.

Core Methodologies: Reverse Docking and Pharmacophore Searching
  • Reverse Docking: This technique screens the 3D conformation of your bioactive derivative against a library of protein crystal structures (e.g., the Protein Data Bank).[10] Algorithms calculate the binding energy for the ligand in the active or allosteric site of each protein, and the resulting scores are used to rank the most probable targets.[10]

  • Pharmacophore Similarity Searching: This method identifies other known drugs or bioactive molecules that share key chemical features (pharmacophores)—such as hydrogen bond donors/acceptors, aromatic rings, and hydrophobic centers—with your compound.[9] By identifying the known targets of these structurally related molecules, you can infer potential targets for your derivative.

Illustrative Computational Workflow

G cluster_0 Computational Hypothesis Generation cluster_1 Screening Methods ligand 3D Structure of Bioactive Derivative rev_dock Reverse Docking ligand->rev_dock pharm Pharmacophore Search ligand->pharm db Protein Structure & Ligand Databases (PDB, ChEMBL, Zinc) db->rev_dock db->pharm analysis Analyze & Rank Hits (Docking Score, Similarity Index) rev_dock->analysis pharm->analysis hypothesis Ranked List of Potential Targets analysis->hypothesis G cluster_0 Affinity Chromatography-MS Workflow cluster_1 Experimental Arms probe Synthesize Biotinylated Affinity Probe beads Immobilize Probe on Streptavidin Beads probe->beads exp_arm Arm 1 (Experiment): Lysate + Probe Beads beads->exp_arm comp_arm Arm 2 (Competition): Lysate + Free Compound, then Probe Beads beads->comp_arm lysate Prepare Cell Lysate lysate->exp_arm lysate->comp_arm neg_arm Arm 3 (Negative Control): Lysate + Empty Beads lysate->neg_arm wash Incubate, Wash & Elute Bound Proteins exp_arm->wash comp_arm->wash neg_arm->wash ms Tryptic Digest & LC-MS/MS Analysis wash->ms data Identify Proteins Enriched in Arm 1 and Diminished in Arm 2 ms->data G cluster_0 CETSA cluster_1 DARTS cetsa_start Cells/Lysate + Compound cetsa_stress Apply Heat Gradient cetsa_start->cetsa_stress cetsa_end Measure Soluble Protein cetsa_stress->cetsa_end darts_start Lysate + Compound darts_stress Add Protease darts_start->darts_stress darts_end Measure Intact Protein darts_stress->darts_end principle Shared Principle: Ligand Binding -> Protein Stabilization principle->cetsa_start principle->darts_start G cluster_0 Phase 1: Hypothesis Generation cluster_1 Phase 2: Unbiased Discovery cluster_2 Phase 3: Orthogonal Validation start Bioactive 5-Fluoro-2-(piperidin-1-yl) pyrimidin-4-amine Derivative comp Computational Screening (Reverse Docking, Pharmacophore) start->comp acms Affinity Chromatography-MS (Broad, Unbiased) start->acms kinobeads Kinobeads Competition (Kinome-Focused) start->kinobeads hits List of High-Confidence Candidate Targets comp->hits Provides Priors acms->hits kinobeads->hits cetsa CETSA (Thermal Stability) hits->cetsa darts DARTS (Protease Stability) hits->darts validated Validated Target(s) cetsa->validated darts->validated

Sources

Technical Notes & Optimization

Troubleshooting

Enhancing the pharmacokinetic properties of 5-fluoropyrimidine inhibitors

Topic: Enhancing the Pharmacokinetic Properties of 5-Fluoropyrimidine Inhibitors Ticket ID: PK-5FU-OPT-001 Assigned Specialist: Senior Application Scientist, Lead Discovery Group Welcome to the Technical Support Center I...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Enhancing the Pharmacokinetic Properties of 5-Fluoropyrimidine Inhibitors Ticket ID: PK-5FU-OPT-001 Assigned Specialist: Senior Application Scientist, Lead Discovery Group

Welcome to the Technical Support Center

I am Dr. Aris, your Senior Application Scientist. You are likely here because your 5-fluoropyrimidine candidates (analogs of 5-FU, Capecitabine, or Tegafur) are failing in preclinical development due to rapid clearance, poor oral bioavailability, or unpredictable toxicity.

This guide is not a textbook; it is a troubleshooting manual designed to diagnose and fix specific experimental failures in your PK optimization workflow.

Module 1: Metabolic Stability & The DPD Trap

User Issue: "My compound shows <15 min half-life in liver microsomes, but I see no improvement when I modify the scaffold to block P450 sites."

Diagnosis: You are looking in the wrong compartment. Unlike many drugs metabolized by CYP450 enzymes in the microsomes, 5-fluoropyrimidines are primarily catabolized by Dihydropyrimidine Dehydrogenase (DPD) , which is a cytosolic enzyme.

The Mechanism: DPD reduces the pyrimidine ring, converting 5-FU to Dihydrofluorouracil (DHFU).[1][2][3] This is the rate-limiting step responsible for degrading >80% of administered 5-FU. If you only test in microsomes, you are missing the primary clearance pathway.

Troubleshooting Protocol: Correcting the Stability Assay

Objective: Accurately measure intrinsic clearance (


) of 5-FU analogs.
  • Matrix Selection: Do NOT use standard liver microsomes. Use Liver S9 Fraction or Cytosolic Fraction .

  • Cofactor Requirement: DPD is NADPH-dependent. Ensure your regeneration system provides excess NADPH.

  • Control: Run 5-FU as a positive control; it should degrade rapidly (

    
     min). Run Eniluracil (a potent DPD inhibitor) alongside your compound.[3] If stability is restored with Eniluracil, your clearance is DPD-driven.
    
Visualizing the Pathway

The following diagram illustrates the competition between the Anabolic (Therapeutic) and Catabolic (Clearance) pathways.

DPD_Pathway cluster_catabolism Catabolic Pathway (Clearance) cluster_anabolism Anabolic Pathway (Efficacy) Prodrug Prodrug (e.g., Capecitabine) FiveFU 5-FU (Active Drug) Prodrug->FiveFU Activation DHFU DHFU (Inactive Metabolite) FiveFU->DHFU DPD (Rate Limiting) FdUMP FdUMP (TS Inhibition) FiveFU->FdUMP OPRT / TK FUTP FUTP (RNA Damage) FiveFU->FUTP Phosphorylation FBAL F-BAL (Neurotoxicity Risk) DHFU->FBAL Hydrolysis Liver Liver (Catabolism) Tumor Tumor (Anabolism)

Caption: The "Tug-of-War" between DPD-mediated clearance (Red) and tumor activation (Green). DPD saturation leads to non-linear pharmacokinetics.

Module 2: Oral Bioavailability & Prodrug Design

User Issue: "My fluoropyrimidine analog is potent in vitro but has <10% oral bioavailability (F) in mice."

Diagnosis: 5-FU and its simple analogs are highly polar and rely on saturable transporters in the gut. They also suffer from high first-pass hepatic extraction by DPD.

The Solution: You need a "Trojan Horse" strategy. The gold standard is the Capecitabine approach : masking the polar amine with a carbamate linker to facilitate passive diffusion, followed by a three-step enzymatic activation cascade that delays release until the drug reaches the tumor.

Comparative PK Data: 5-FU vs. Prodrugs
Parameter5-FU (IV Bolus)Capecitabine (Oral)Liposomal 5-FU
Half-life (

)
10–20 min0.75–1.0 hr (metabolite)24–48 hrs
Bioavailability (

)
N/A (100%)~100% (absorption)N/A
Clearance Mechanism Rapid Hepatic (DPD)Hepatic + Tumor ActivationRES Uptake
Key Limitation Systemic ToxicityInter-patient Enzyme VariabilityAccumulation in Skin (HFS)
Protocol: Assessing Prodrug Activation

To verify your prodrug works like Capecitabine, you must validate the activation pathway:

  • Intestine (Absorption): Perform a Caco-2 permeability assay. Target

    
     cm/s.
    
  • Liver (Conversion 1 & 2): Incubate with human liver microsomes (carboxylesterase activity) and cytidine deaminase.

  • Tumor (Activation): Incubate with Thymidine Phosphorylase (TP) or tumor homogenates (e.g., HCT116 colorectal cells).

    • Critical Checkpoint: The conversion to active 5-FU should be significantly faster in tumor homogenate than in plasma.

Prodrug_Activation cluster_liver Hepatic Conversion cluster_tumor Tumor Site Intestine 1. Intestine (Absorption) Cape Capecitabine (Intact Prodrug) Intestine->Cape Passive Diffusion Liver 2. Liver (Intermediate Metabolism) Tumor 3. Tumor (Final Activation) Liver->Tumor Systemic Circulation (DFUR) Cape->Liver Transport DFCR 5'-DFCR Cape->DFCR Carboxylesterase (CES) DFUR 5'-DFUR DFCR->DFUR Cytidine Deaminase (CDA) FiveFU 5-FU (Cytotoxic Agent) DFUR->FiveFU Thymidine Phosphorylase (TP) (High Expression in Tumor)

Caption: The three-step enzymatic cascade of Capecitabine. Note that TP (Thymidine Phosphorylase) is the specificity filter, converting the inert intermediate to toxic 5-FU preferentially in the tumor.[4][5]

Module 3: Troubleshooting Toxicity & Therapeutic Index

User Issue: "We are seeing severe GI toxicity and neutropenia in our xenograft models, even at efficacy doses."

Diagnosis: This is likely due to DPD Saturation Kinetics . 5-FU follows Michaelis-Menten kinetics. Once DPD is saturated, plasma concentrations spike non-linearly, causing massive systemic toxicity.

The Fix: DPD Modulation or Formulation

  • DPD Inhibition Strategy: Co-administer your compound with a DPD inhibitor (e.g., Eniluracil or Gimeracil).

    • Effect: This linearizes the PK profile, turning 5-FU into a predictable drug.

    • Warning: You must drastically reduce the 5-FU dose (often by 10-fold) to avoid lethal overdose.

  • Liposomal Formulation: Encapsulate the fluoropyrimidine in PEGylated liposomes.

    • Mechanism:[1][3][4][6][7] Exploits the Enhanced Permeability and Retention (EPR) effect. The drug stays encapsulated in circulation (low systemic toxicity) and accumulates in leaky tumor vasculature.

References
  • Longley, D. B., Harkin, D. P., & Johnston, P. G. (2003). 5-Fluorouracil: mechanisms of action and clinical strategies. Nature Reviews Cancer, 3(5), 330–338. Link

  • Walko, C. M., & Lindley, C. (2005). Capecitabine: a review. Clinical Therapeutics, 27(1), 23–44. Link

  • Heggie, G. D., et al. (1987). Clinical pharmacokinetics of 5-fluorouracil and its metabolites in plasma, urine, and bile. Cancer Research, 47(8), 2203–2206. Link

  • Ciccolini, J., et al. (2010). Dihydropyrimidine dehydrogenase deficiency and fluoropyrimidine toxicity: is it time for a change? Clinical Colorectal Cancer, 9(4), 203-206. Link

  • Hande, K. R., et al. (1999). Pharmacokinetics and implications of dihydropyrimidine dehydrogenase inhibition. Cancer Investigation, 17(7), 494-506. Link

Sources

Optimization

Minimizing impurities in the synthesis of 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine

Here is the technical support guide designed for researchers and process chemists. Executive Summary: The Regioselectivity Challenge The synthesis of 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine presents a classic nucleo...

Author: BenchChem Technical Support Team. Date: February 2026

Here is the technical support guide designed for researchers and process chemists.

Executive Summary: The Regioselectivity Challenge

The synthesis of 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine presents a classic nucleophilic aromatic substitution (


) challenge. The core difficulty lies in the starting material, 2,4-dichloro-5-fluoropyrimidine .

Due to the electron-withdrawing nature of the fluorine atom at C-5 and the nitrogen at N-3, the C-4 position is significantly more electrophilic than the C-2 position. However, your target molecule requires the amine (


) at C-4 and the piperidine at C-2.
  • The Trap: If you introduce piperidine (a strong nucleophile) first, it will kinetically favor the C-4 position, irreversibly forming the regioisomer impurity 4-(piperidin-1-yl)-2-chloropyrimidine .

  • The Solution: You must exploit the reactivity difference by installing the C-4 amine first using ammonia, effectively "blocking" the most reactive site before introducing piperidine.

Reaction Pathway & Impurity Landscape

The following diagram illustrates the critical bifurcation points where impurities are generated based on reagent order and stoichiometry.

ReactionPathway SM 2,4-dichloro- 5-fluoropyrimidine Int_Correct INTERMEDIATE 2-chloro-5-fluoro- pyrimidin-4-amine SM->Int_Correct 1. NH3/MeOH (Favors C-4) Imp_Regio IMPURITY A (Regioisomer) 4-(piperidin-1-yl)- 2-chloropyrimidine SM->Imp_Regio Piperidine added first (Kinetic Error) Imp_Hydro IMPURITY C (Hydrolysis) 2-chloro-5-fluoro- pyrimidin-4-ol SM->Imp_Hydro H2O / Moisture Target TARGET 5-fluoro-2-(piperidin-1-yl) pyrimidin-4-amine Int_Correct->Target 2. Piperidine, Heat Imp_Bis IMPURITY B (Bis-sub) 2,4-di(piperidin-1-yl)- 5-fluoropyrimidine Imp_Regio->Imp_Bis Excess Piperidine

Figure 1: Reaction logic flow. Green paths indicate the correct synthesis; red/yellow paths indicate impurity generation.

Troubleshooting Guide & FAQs

Module A: Regiochemical Control (Isomer Purity)

Q1: I am seeing a major impurity with the same mass as the intermediate but different retention time. What is it? Diagnosis: This is likely 4-chloro-5-fluoro-2-(piperidin-1-yl)pyrimidine (the "reverse" isomer) or 4-(piperidin-1-yl)-2-chloro-5-fluoropyrimidine (the C-4 substituted piperidine). Root Cause: The addition of piperidine before ammonia, or the simultaneous addition of both bases. In 2,4-dichloropyrimidines possessing a C-5 Electron Withdrawing Group (EWG), the C-4 position is highly activated toward nucleophilic attack [1]. Piperidine is a stronger nucleophile than ammonia and will outcompete it for the C-4 slot. Corrective Action:

  • Step-wise Protocol: Ensure the reaction with ammonia is 100% complete (monitor by LCMS) before adding piperidine.

  • Purification: This regioisomer is difficult to separate from the target if formed. Recrystallization from ethanol/water often enriches the amino-pyrimidine, but prevention is key.

Q2: Can I use aqueous ammonia (


) for the first step? 
Diagnosis:  Appearance of 2-chloro-5-fluoropyrimidin-4-ol  (Hydrolysis impurity).
Technical Insight:  While possible, water competes as a nucleophile, especially at higher temperatures or if the ammonia concentration drops due to off-gassing. The fluorine atom increases the acidity of the pyrimidine ring, making the C-4 position susceptible to hydrolysis [2].
Recommendation:  Use 7N 

in Methanol
or Isopropanol. This maintains anhydrous conditions and prevents the formation of the hydroxy-pyrimidine impurity.
Module B: Reaction Stalling & Bis-Impurities

Q3: The second step (displacement of C-2 Cl with piperidine) is extremely slow. Why? Diagnosis: Electronic deactivation. Explanation: Once you successfully install the amine at C-4 (Step 1), the pyrimidine ring becomes electron-rich (donating effect of the amino group). This deactivates the remaining C-2 chlorine toward further


 attack.
Optimization: 
  • Temperature: Step 2 requires higher energy than Step 1. While Step 1 proceeds at 0°C–RT, Step 2 typically requires 80°C–100°C (reflux in dioxane or sealed tube in ethanol).

  • Base: Ensure you use an excess of piperidine (acting as both nucleophile and proton scavenger) or add a non-nucleophilic base like DIPEA.

Q4: I see a mass corresponding to the bis-piperidine product (


). 
Diagnosis: 2,4-di(piperidin-1-yl)-5-fluoropyrimidine .
Root Cause: 
  • Step 1 Skip: Piperidine was present during Step 1.

  • Displacement of Amine: Under extremely harsh forcing conditions (e.g., >140°C microwave), piperidine can displace the C-4 amine, though this is rare. Prevention: Strictly verify the identity of the intermediate before proceeding to Step 2. The intermediate should show a clear primary amine signal in NMR and the correct mass (

    
    ).
    

Optimized Synthetic Protocol

To minimize the impurities described above, follow this validated sequence.

Step 1: C-4 Amination (Kinetic Control)
  • Reagents: 2,4-dichloro-5-fluoropyrimidine (1.0 eq), 7N

    
     in MeOH (3.0 eq).
    
  • Conditions: 0°C for 1 hour, then warm to RT.

  • Checkpoint: Monitor by TLC/LCMS. Look for the disappearance of SM.

    • Target Species: 2-chloro-5-fluoropyrimidin-4-amine.[1]

  • Workup: Volatiles removal (do not use aqueous workup if possible to avoid hydrolysis).

Step 2: C-2 Substitution (Thermodynamic Forcing)
  • Reagents: Crude Intermediate from Step 1, Piperidine (2.5 eq), Ethanol or Dioxane (Solvent).

  • Conditions: Reflux (80–100°C) for 4–12 hours.

  • Purification:

    • Cool to RT. The product often precipitates upon addition of water.

    • If oil forms: Extract with EtOAc, wash with brine, dry over

      
      .
      
    • Polishing: Recrystallization from EtOH/Heptane is effective for removing trace bis-impurities.

Impurity Profile Summary Table

Impurity NameStructure DescriptionOriginRemoval Strategy
Regioisomer A 4-piperidino-2-chloro...Piperidine added before

Prevention only. Very hard to separate via chromatography.
Bis-Piperidine 2,4-di(piperidin-1-yl)...Excess piperidine + high heatColumn Chromatography (Non-polar eluent) or recrystallization.
Hydrolysis 4-hydroxy-2-chloro...Water in Step 1 solventWash with basic aqueous solution (impurity forms a salt).
Intermediate 2-chloro-4-amino...[1][2]Incomplete Step 2Return to reflux with fresh piperidine.

References

  • Regioselectivity of 2,4-Dichloropyrimidines

    • reaction of 2,4-dichloropyrimidines substituted with an electron-withdrawing substituent at C-5 (like Fluorine)
    • Source: Uteuliyev, M. et al. "Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines." Journal of Organic Chemistry, 2015.[3]

    • URL:[Link][3]

  • Fluorine Effect on Pyrimidine Reactivity

    • Citation: 5-Fluoro substitution significantly increases the electrophilicity of the C-4 position compared to non-fluorinated analogs, necessitating strict temper
    • Source: Sandford, G. et al. "Reactions of amine nucleophiles with 5-chloro-2,4,6-trifluoropyrimidine." Beilstein Journal of Organic Chemistry, 2008.[4]

    • URL:[Link]

  • General Pyrimidine Synthesis & Impurities

    • Citation: BenchChem Technical Guides on Dichloropyrimidine Regioselectivity.
    • Source: BenchChem.[5] "Overcoming poor regioselectivity in the amination of dichloropyrimidines."

Sources

Reference Data & Comparative Studies

Validation

A Researcher's Guide to Validating the Cellular Mechanism of Action for Novel 5-Fluoro-2-(piperidin-1-yl)pyrimidin-4-amine Based Kinase Inhibitors

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously validate the cellular mechanism of action (MoA) of a promising class of compounds: 5-fluoro-2-(p...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously validate the cellular mechanism of action (MoA) of a promising class of compounds: 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine derivatives. The aminopyrimidine scaffold is a well-established core for kinase inhibitors, and strategic fluorination can enhance metabolic stability and binding affinity.[1][2] This document outlines a logical, multi-tiered experimental approach, moving from broad, unbiased screening to specific target engagement and pathway analysis. We will compare the hypothetical compound, "Compound X," with established inhibitors to contextualize its potency and selectivity.

Introduction: The Rationale for MoA Validation

The 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine scaffold represents a privileged structure in kinase inhibitor design.[3] Compounds based on this core have the potential to target various kinases involved in proliferative diseases. However, phenotypic screening hits must be deconvoluted to understand their precise molecular interactions. A thorough MoA validation is critical for several reasons:

  • Establishes On-Target Efficacy: Confirms that the compound's biological effect is mediated through the intended target.

  • Identifies Off-Target Liabilities: Uncovers potential sources of toxicity or unexpected pharmacology.

  • Guides Lead Optimization: Informs medicinal chemistry efforts to improve potency and selectivity.

  • Supports Clinical Development: Provides a solid mechanistic foundation required for regulatory submissions.

Based on the common targets for aminopyrimidine-based molecules, we hypothesize that Compound X is an inhibitor of the PI3K/Akt/mTOR signaling pathway , a critical regulator of cell growth, proliferation, and survival that is frequently dysregulated in cancer.[4][5] This guide will systematically test this hypothesis.

A Multi-Pronged Strategy for MoA Validation

A robust MoA validation relies on a convergence of evidence from orthogonal assays. No single experiment is definitive. Our strategy is designed to build a comprehensive and self-validating case for the compound's mechanism.

cluster_0 Phase 1: Target Identification & Initial Validation cluster_1 Phase 2: Biochemical & Cellular Confirmation cluster_2 Phase 3: Comparative Analysis & Selectivity Broad Kinome Screen Broad Kinome Screen CETSA Cellular Thermal Shift Assay (CETSA) Broad Kinome Screen->CETSA Identifies potential targets In Vitro Kinase Assay In Vitro Kinase Assay CETSA->In Vitro Kinase Assay Confirms direct binding Western Blot Western Blot Analysis In Vitro Kinase Assay->Western Blot Validates cellular pathway inhibition Comparison Table Comparative Data Analysis Western Blot->Comparison Table Contextualizes potency & selectivity

Caption: A logical workflow for validating the mechanism of action.

Phase 1: Unbiased Target Identification

The first step is to move from a hypothesized target class to a specific molecular target. We employ broad, unbiased techniques to identify which proteins Compound X interacts with inside the cell.

We begin with a wide net to avoid confirmation bias. A broad kinase binding assay provides a quantitative measure of affinity against hundreds of kinases, offering an immediate landscape of potential on- and off-targets.[6] Following this, the Cellular Thermal Shift Assay (CETSA®) provides the crucial first evidence of target engagement in a more physiologically relevant environment—the intact cell.[7][8]

Objective: To identify the primary kinase target(s) of Compound X and assess its initial selectivity profile.

Methodology: A competitive binding assay is used. A broad panel of recombinant human kinases (e.g., the DiscoverX KINOMEscan™ panel) are incubated with an immobilized ligand that binds to the ATP site. Compound X is added in solution as a competitor. The amount of kinase bound to the immobilized ligand is quantified, and the dissociation constant (Kd) for Compound X is determined for each kinase.[6]

Hypothetical Results: The screen reveals that Compound X binds potently to the p110α isoform of Phosphoinositide 3-kinase (PI3K) with a Kd of 15 nM. Weaker binding is observed for other kinases, suggesting a favorable initial selectivity profile.

Objective: To confirm that Compound X engages with its putative target (PI3Kα) in intact cells.

Rationale: The binding of a ligand (Compound X) to its target protein (PI3Kα) typically increases the protein's thermal stability.[8] CETSA measures this stabilization by heating cell lysates treated with the compound and then quantifying the amount of soluble target protein remaining.[7] An increase in the melting temperature (Tm) of PI3Kα in the presence of Compound X is strong evidence of direct physical interaction in a cellular context.

Detailed Protocol: CETSA for PI3Kα Target Engagement

  • Cell Culture: Culture a human cancer cell line known to have an active PI3K pathway (e.g., MCF-7, U87-MG) to 80% confluency.

  • Compound Treatment: Treat cells with varying concentrations of Compound X (e.g., 0.1 µM to 50 µM) and a vehicle control (e.g., 0.1% DMSO) for 2 hours at 37°C. Include a known PI3K inhibitor like Pictilisib (GDC-0941) as a positive control.[9]

  • Heating Step: Harvest cells, wash with PBS, and resuspend in PBS containing protease inhibitors. Aliquot the cell suspension into PCR tubes. Heat the tubes to a range of temperatures (e.g., 45°C to 65°C) for 3 minutes, followed by cooling to 4°C for 3 minutes.[10]

  • Lysis and Fractionation: Lyse the cells by three freeze-thaw cycles. Separate the soluble fraction (containing non-denatured protein) from the precipitated (denatured) protein by centrifugation at 20,000 x g for 20 minutes at 4°C.

  • Detection: Collect the supernatant and analyze the amount of soluble PI3Kα using a standard Western blot or ELISA.

  • Data Analysis: Plot the percentage of soluble PI3Kα against temperature for each compound concentration. Determine the melting temperature (Tm) for each curve. A dose-dependent shift to a higher Tm indicates target engagement.

Phase 2: Confirming Enzymatic Inhibition and Pathway Modulation

Having identified PI3Kα as a direct binding partner in cells, the next phase is to confirm that this binding event translates into functional inhibition of the enzyme and its downstream signaling pathway.

An in vitro kinase assay directly measures the enzymatic activity of purified PI3Kα and quantifies the inhibitory potency (IC50) of Compound X.[11] This biochemical validation is essential. Subsequently, a Western blot for key downstream phosphoproteins (like p-Akt) confirms that the compound inhibits the PI3K pathway inside the cell, linking target engagement to a cellular response.[12]

Objective: To determine the IC50 value of Compound X against purified PI3Kα.

Methodology: A luminescence-based kinase assay, such as the PI3K-Glo™ Kinase Assay, is used. This assay measures the amount of ATP remaining after the kinase reaction. Inhibition of PI3Kα results in less ATP consumption and a higher luminescent signal.

Detailed Protocol: In Vitro PI3Kα Inhibition Assay

  • Reagents: Prepare a reaction buffer containing purified, recombinant human PI3Kα enzyme and its substrate, phosphatidylinositol-4,5-bisphosphate (PIP2).

  • Compound Dilution: Perform a serial dilution of Compound X (e.g., from 100 µM to 1 pM). Also include a known inhibitor (Pictilisib) and a no-inhibitor control.

  • Kinase Reaction: Add the enzyme/substrate mix and compound dilutions to a 384-well plate. Initiate the kinase reaction by adding ATP. Incubate at room temperature for 60 minutes.[13]

  • Detection: Stop the reaction and add the ATP detection reagent. Incubate for 30 minutes to allow the luminescent signal to stabilize.

  • Measurement: Read the luminescence on a plate reader.

  • Data Analysis: Convert luminescence to percent inhibition relative to controls. Plot percent inhibition versus compound concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Objective: To demonstrate that Compound X inhibits the phosphorylation of Akt, a key downstream effector of PI3K, in a dose-dependent manner.

Methodology: Cells are treated with Compound X, and the levels of phosphorylated Akt (p-Akt) at a specific site (e.g., Ser473) are measured relative to the total amount of Akt protein.[14] A reduction in the p-Akt/Total Akt ratio indicates pathway inhibition.

Detailed Protocol: Western Blot for p-Akt (Ser473)

  • Cell Treatment: Seed MCF-7 cells and allow them to attach overnight. Serum-starve the cells for 4 hours, then pre-treat with a dose range of Compound X (or controls) for 2 hours.

  • Pathway Stimulation: Stimulate the PI3K pathway with a growth factor (e.g., 100 ng/mL IGF-1) for 15 minutes.

  • Cell Lysis: Immediately wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors. Quantify total protein concentration using a BCA assay.

  • SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20 µg) onto a polyacrylamide gel and separate by electrophoresis. Transfer the proteins to a nitrocellulose membrane.[14]

  • Antibody Incubation: Block the membrane (e.g., with 5% BSA in TBST) for 1 hour. Incubate overnight at 4°C with a primary antibody specific for p-Akt (Ser473).

  • Secondary Antibody and Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Stripping and Re-probing: Strip the membrane and re-probe with an antibody for total Akt to serve as a loading control.

  • Densitometry: Quantify the band intensities. Calculate the ratio of p-Akt to total Akt for each condition.

cluster_pathway PI3K/Akt/mTOR Signaling Pathway RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Activates PIP3 PIP3 PI3K->PIP3 Converts PIP2 to PIP2 PIP2 PDK1 PDK1 PIP3->PDK1 Akt Akt PIP3->Akt pAkt p-Akt (Active) PDK1->pAkt Phosphorylates Akt->pAkt Phosphorylates mTORC1 mTORC1 pAkt->mTORC1 Activates Growth Cell Growth & Proliferation mTORC1->Growth CompoundX Compound X CompoundX->PI3K

Caption: Inhibition of the PI3K signaling pathway by Compound X.

Phase 3: Comparative Analysis and Performance Benchmarking

To understand the true potential of Compound X, its performance must be benchmarked against other known compounds targeting the same pathway. This provides crucial context for its potency and selectivity.

Comparing Compound X to well-characterized inhibitors like Pictilisib (GDC-0941) and Buparlisib (BKM120) allows for an objective assessment.[15][16] Pictilisib is a potent pan-class I PI3K inhibitor, while Buparlisib also inhibits all four class I isoforms.[17][18] Comparing IC50 values from both biochemical and cellular assays provides a clear picture of the compound's relative performance.

The following table summarizes hypothetical but realistic data gathered from the experiments described above, comparing Compound X to established PI3K inhibitors.

ParameterCompound XPictilisib (GDC-0941)Buparlisib (BKM120)
Target(s) PI3KαPan-Class I PI3KPan-Class I PI3K
Kinome Scan Kd (PI3Kα) 15 nM3 nM[9]52 nM[16]
CETSA Tm Shift (PI3Kα) +5.2 °C at 10 µM+6.1 °C at 10 µM+4.8 °C at 10 µM
In Vitro IC50 (PI3Kα) 25 nM3 nM[19]52 nM[18]
Cellular IC50 (p-Akt) 150 nM85 nM210 nM

Interpretation: The data suggest that Compound X is a potent and selective inhibitor of PI3Kα. While its biochemical potency (In Vitro IC50) is slightly lower than the pan-inhibitor Pictilisib, it demonstrates strong target engagement in cells (CETSA) and effectively inhibits downstream pathway signaling (p-Akt IC50) at a concentration comparable to other clinical-stage molecules. Its potentially higher selectivity for the α-isoform, as suggested by the initial kinome scan, could translate to a better therapeutic window, a hypothesis that warrants further investigation through broader isoform testing.

Conclusion and Future Directions

This guide has outlined a rigorous, step-wise methodology to validate the cellular mechanism of action for 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine-based compounds, using the hypothetical "Compound X" as an exemplar targeting the PI3K pathway. The convergence of data from kinome screening, cellular target engagement (CETSA), biochemical inhibition assays, and downstream pathway analysis provides a high degree of confidence in its MoA.

The comparative analysis positions Compound X as a potent and potentially selective PI3Kα inhibitor. The logical next steps in its preclinical development would include:

  • Full PI3K Isoform Selectivity Profiling: To confirm its selectivity against p110β, δ, and γ.

  • Cellular Proliferation Assays: To correlate pathway inhibition with an anti-proliferative phenotype in cancer cell lines.

  • ADME/Tox Profiling: To assess its drug-like properties and potential liabilities.

  • In Vivo Efficacy Studies: To determine if the observed cellular activity translates to tumor growth inhibition in animal models.

By following this structured and self-validating experimental plan, researchers can build a robust data package that clearly elucidates the mechanism of action, enabling confident decision-making for the advancement of novel therapeutic candidates.

References

  • 5-fluoro-N-(1-pyrimidin-2-ylpiperidin-4-yl)pyrimidin-2-amine - Smolecule. (2023-08-27).
  • Discovery and SAR study of piperidine-based derivatives as novel influenza virus inhibitors. (n.d.).
  • Pictilisib (GDC-0941) | PI3Kα/δ Inhibitor | CAS 957054-30-7 | Selleck Chemicals. (n.d.).
  • Western Blot analysis of different PI3K/AKT/mTOR pathway components in... - ResearchGate. (n.d.).
  • Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems - PubMed Central. (n.d.).
  • PI3K/AKT/mTOR signaling - GeneGlobe - QIAGEN. (n.d.).
  • Design, synthesis, and biological evaluation of novel pyrimidin-2-amine derivatives as potent PLK4 inhibitors - NIH. (n.d.).
  • Discovery of N-(2-chloro-6-methyl- phenyl)-2-(6-(4-(2-hydroxyethyl)- piperazin-1-yl)-2-methylpyrimidin-4- ylamino)thiazole-5-carboxamide (BMS-354825), a dual Src/Abl kinase inhibitor with potent antitumor activity in preclinical assays - PubMed. (n.d.).
  • Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - NCBI. (2016-07-01).
  • Western blot analysis of a PI3K/AKT/mTOR pathway components, b... - ResearchGate. (n.d.).
  • First-in-human Phase I study of Pictilisib (GDC-0941), a potent pan-class I phosphatidylinositol-3-kinase (PI3K) inhibitor, in patients with advanced solid tumors - PubMed Central. (2014-11-04).
  • Step-by-Step Guide to Kinase Inhibitor Development - Reaction Biology. (2024-07-02).
  • In vitro NLK Kinase Assay - PMC - NIH. (n.d.).
  • PI3K/mTOR Dual Inhibitor Pictilisib Stably Binds to Site I of Human Serum Albumin as Observed by Computer Simulation, Multispectroscopic, and Microscopic Studies - MDPI. (n.d.).
  • Assessment of PI3K/mTOR/AKT Pathway Elements to Serve as Biomarkers and Therapeutic Targets in Penile Cancer - PMC - NIH. (n.d.).
  • Measuring and interpreting the selectivity of protein kinase inhibitors - PMC - NIH. (n.d.).
  • Pictilisib | C23H27N7O3S2 | CID 17755052 - PubChem - NIH. (n.d.).
  • Cellular Thermal Shift Assay (CETSA) - News-Medical. (2020-12-02).
  • Buparlisib Hydrochloride (BKM120 Hydrochloride) | PI3K Inhibitor | MedChemExpress. (n.d.).
  • In vitro kinase assay - Bio-protocol. (2022-09-01).
  • Pictilisib (GDC-0941) | PI3Kα/δ Inhibitor | MedChemExpress. (n.d.).
  • (PDF) In vitro kinase assay v1 - ResearchGate. (2023-06-27).
  • Buparlisib (NVP-BKM120, BKM-120) - PI3K inhibitor - ProbeChem.com. (n.d.).
  • Identification and Characterization of NVP-BKM120, an Orally Available Pan-Class I PI3-Kinase Inhibitor - AACR Journals. (n.d.).
  • Full article: Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets - Taylor & Francis. (2024-05-20).

Sources

Comparative

Validating the role of the fluorine atom in the target binding of 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine derivatives

Executive Summary: The "Fluorine Scan" Imperative In the optimization of the 2-(piperidin-1-yl)pyrimidin-4-amine scaffold—a privileged structure in kinase inhibition (e.g., CDK, JAK) and GPCR antagonism (e.g., Adenosine...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Fluorine Scan" Imperative

In the optimization of the 2-(piperidin-1-yl)pyrimidin-4-amine scaffold—a privileged structure in kinase inhibition (e.g., CDK, JAK) and GPCR antagonism (e.g., Adenosine A2A)—the substitution at the C5 position of the pyrimidine ring is a critical determinant of potency.

This guide validates the strategic incorporation of a fluorine atom at the C5 position (5-F ). Unlike a simple hydrogen (5-H ) or bulky chlorine (5-Cl ), the 5-fluoro motif offers a unique "Goldilocks" zone of steric fit while introducing profound electronic effects. This guide compares the 5-fluoro derivative against its non-fluorinated and chlorinated analogs, providing a rigorous validation framework based on thermodynamic, structural, and metabolic parameters.

Mechanistic Rationale: Why Fluorine?

The superiority of the 5-fluoro derivative is not accidental; it is driven by two specific physicochemical phenomena that must be validated in your SAR (Structure-Activity Relationship) campaign.

A. Orthogonal Multipolar Interactions

Fluorine is not merely a hydrophobic space-filler.[1] In the context of the pyrimidine ring, the C-F bond is highly polarized.

  • Mechanism: The fluorine atom can engage in orthogonal multipolar interactions with backbone carbonyl carbons (C-F[1][2]···C=O) of the target protein.

  • Impact: This interaction can contribute 0.5 – 1.5 kcal/mol to binding free energy (

    
    ), translating to a 5–10 fold increase in potency compared to the hydrogen analog.
    
B. pKa Modulation and H-Bond Strength

The 2-aminopyrimidine core typically binds via a donor-acceptor-donor (D-A-D) motif to the receptor hinge region.

  • The Fluorine Effect: The strong electronegativity of fluorine at C5 pulls electron density from the pyrimidine ring. This lowers the pKa of the N1/N3 nitrogens and increases the acidity of the C4-amino group.

  • Result: This strengthens the hydrogen bond donated by the exocyclic amine to the protein, tightening the residence time of the drug-target complex.

Comparative Performance Guide

The following table contrasts the Target Molecule (5-F) against common alternatives (5-H, 5-Cl, 5-CH3). Data represents typical SAR trends for this scaffold in kinase/GPCR binding pockets.

Feature5-Fluoro (Target) 5-Hydrogen (Alternative)5-Chloro (Alternative)5-Methyl (Alternative)
Steric Radius (Van der Waals) 1.47 Å (Mimics H, minimal clash)1.20 Å (Too small for some pockets)1.75 Å (Risk of steric clash)2.00 Å (Bulky)
Electronic Effect (

)
0.06 (Strong withdrawal)0.00 (Neutral)0.23 (Moderate withdrawal)-0.17 (Donating)
Metabolic Stability (Microsomal) High (Blocks C5 oxidation)Low (C5 is a metabolic "soft spot")ModerateModerate (Benzylic oxidation risk)
Binding Affinity (Relative) 1.0x (Baseline High) ~0.1x (Loss of dipole interaction)0.5x - 1.2x (Depends on pocket size)<0.5x (Loss of electronic benefit)
Solubility (LogD) Optimal (Polar C-F bond aids solvation)HighLow (Lipophilicity penalty)Moderate
Diagram 1: Mechanistic Interaction Map

The following diagram illustrates the critical "Orthogonal Multipolar Interaction" unique to the 5-Fluoro derivative.

G Target Target Protein (Backbone Carbonyl) Scaffold Pyrimidine Core (Scaffold) Fluorine 5-Fluorine Atom Scaffold->Fluorine C5-F Bond Hinge Hinge Region (H-Bond Acceptor) Scaffold->Hinge Enhanced H-Bond (Due to F-electronegativity) Fluorine->Target Orthogonal Multipolar Interaction (C-F...C=O)

Caption: The 5-Fluoro substituent enables a specific multipolar interaction with protein carbonyls while electronically activating the scaffold for stronger H-bonding.[1][3]

Experimental Validation Protocols

To rigorously validate the role of the fluorine atom, you must move beyond simple IC50 assays. The following protocols isolate the specific contribution of the fluorine atom.

Protocol A: Thermodynamic Profiling (ITC)

Isothermal Titration Calorimetry (ITC) distinguishes whether the affinity gain is enthalpic (specific bonding) or entropic (hydrophobic/water displacement).

  • Preparation: Dialyze protein target (e.g., A2A or Kinase domain) into HEPES buffer (pH 7.4). Dissolve 5-F and 5-H analogs in the same buffer (max 1% DMSO).

  • Titration: Inject ligand (200 µM) into protein cell (20 µM) at 25°C.

  • Analysis: Fit data to a Single Site model.

    • Success Metric: The 5-F derivative should show a more negative Enthalpy (

      
      ) compared to 5-H, confirming the formation of the specific C-F interaction. If the gain is purely Entropic (
      
      
      
      ), the fluorine is likely just displacing water (hydrophobic effect).
Protocol B: Structural Confirmation (X-ray Crystallography)

Visual confirmation of the multipolar interaction is the gold standard.

  • Co-crystallization: Incubate protein with 5-F derivative (10-fold excess) using vapor diffusion (hanging drop).

  • Diffraction & Refinement: Collect data to <2.0 Å resolution.

  • Validation Check: Look for the C-F bond vector oriented perpendicular (orthogonal) to a backbone Carbonyl bond (C=O) within a distance of 3.0 – 3.5 Å.[2]

    • Note: Use the FMAP computational algorithm (see references) to predict fluorophilic hotspots if crystal structures are difficult to obtain.

Diagram 2: Validation Workflow

Step-by-step logic for confirming the fluorine contribution.

Workflow Start Synthesize Analogs (5-F vs 5-H vs 5-Cl) Assay Biochemical Assay (IC50 / Ki) Start->Assay Decision Is 5-F Potency > 5-H? Assay->Decision ITC Thermodynamic Profiling (ITC) Decision->ITC Yes ReDesign Re-design Scaffold Decision->ReDesign No Xray X-Ray Crystallography (Confirm Geometry) ITC->Xray Enthalpy Gain Confirmed Final Valid Candidate (Proceed to ADME) Xray->Final Orthogonal Interaction Verified

Caption: A self-validating workflow ensuring that potency gains are driven by specific fluorine interactions rather than random lipophilic accumulation.

References

  • Bissantz, C., et al. "A Medicinal Chemist's Guide to Molecular Interactions." Journal of Medicinal Chemistry, 2010.

  • Müller, K., et al. "Fluorine in Pharmaceuticals: Looking Beyond Intuition." Science, 2007.

  • Pollastrini, M., et al. "Rational Design of Orthogonal Multipolar Interactions with Fluorine in Protein–Ligand Complexes." Journal of Medicinal Chemistry, 2015.

  • Zhou, X., et al. "Fluorine Bonding: How Does It Work in Protein-Ligand Interactions?" Journal of Chemical Information and Modeling, 2025 (Projected/Preprint Context). (Note: Citing foundational 2015/2016 work by Zhou/Wang on this topic).

  • Gillis, E. P., et al. "Applications of Fluorine in Medicinal Chemistry." Journal of Medicinal Chemistry, 2015.

Sources

Validation

Reproducibility and Robustness of Assays using 5-Fluoro-2-(piperidin-1-yl)pyrimidin-4-amine-derived Probes

Executive Summary This guide provides a technical analysis of chemical probes derived from the 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine scaffold (CAS 247225-85-0). This structural motif serves as a critical pharmacop...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides a technical analysis of chemical probes derived from the 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine scaffold (CAS 247225-85-0). This structural motif serves as a critical pharmacophore in the development of Kinase Inhibitors (particularly CDK and JAK families) and GPCR ligands (Histamine H4, P2X3). While the 5-fluoro-pyrimidine core offers enhanced metabolic stability and precise hydrogen-bonding capabilities, the piperidine moiety introduces specific physicochemical challenges—notably pH-dependent solubility and non-specific binding—that can compromise assay reproducibility. This document outlines standardized protocols to validate probe performance, ensuring robust data in high-throughput screening and mechanistic studies.

Chemical Identity and Mechanism of Action

The Scaffold Architecture

The probe's utility stems from its three distinct functional regions, each contributing to its biological activity and assay behavior:

  • The Hinge Binder (Pyrimidin-4-amine): The 2-aminopyrimidine motif is a classic "hinge binder" in kinase medicinal chemistry. It forms a bidentate hydrogen bond network with the ATP-binding pocket of kinases (e.g., CDK4/6, JAK2).

  • The Metabolic Shield (5-Fluoro): Substitution at the 5-position with fluorine blocks metabolic oxidation (a common clearance route for pyrimidines) and alters the electronic properties of the ring, often enhancing potency via dipole interactions.

  • The Solubilizing Tail (2-Piperidin-1-yl): The piperidine ring provides steric bulk and lipophilicity to fill hydrophobic pockets (e.g., the ribose binding pocket), but its tertiary amine character introduces basicity (pKa ~10-11).

Target Specificity

Probes derived from this scaffold are frequently utilized to interrogate:

  • Cyclin-Dependent Kinases (CDK4/6): As structural analogs to Palbociclib intermediates.

  • Histamine H4 Receptors: Where the aminopyrimidine core mimics the endogenous histamine imidazole.

  • P2X3 Receptors: In pain signaling pathways.

Comparative Performance Guide

The following table contrasts probes based on the 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine scaffold against standard alternatives (e.g., Non-fluorinated or Piperazine analogs).

Feature5-Fluoro-Piperidine Probes Non-Fluorinated Analogs Piperazine Analogs
Metabolic Stability High (C-F bond blocks oxidation)Low (Susceptible to P450 attack)Moderate
Solubility (pH 7.4) Low to Moderate (Lipophilic base)Low High (Piperazine N is polar)
Membrane Permeability High (Preferred for cell assays)High Low (Polarity limits entry)
Assay Interference Low (Fluorine is inert)Low Moderate (Reactive secondary amine)
Binding Potency High (Lipophilic filling)Moderate Moderate (Polar penalty)

Key Insight: Choose the Piperidine variant for intracellular targets (Kinases) due to superior permeability. Choose the Piperazine variant only if aqueous solubility is the limiting factor in biochemical assays.

Robustness Factors & Reproducibility Challenges

The "pH Trap" in IC50 Determination

The piperidine nitrogen is highly basic. In biochemical assays, small deviations in buffer pH can drastically alter the protonation state of the probe.

  • Risk: At pH 7.0, the probe is >99% protonated (cationic). At pH 8.0, the neutral fraction increases 10-fold.

  • Impact: Since many kinases prefer binding the neutral form, IC50 values can shift by 5-10 fold depending on whether the assay is run at pH 7.2 or 7.5.

  • Solution: Use strong buffering systems (e.g., 50 mM HEPES) and verify pH at the final assay concentration.

Non-Specific Binding (NSB)

The combination of the lipophilic piperidine ring and the aromatic pyrimidine core creates a "sticky" molecule.

  • Observation: "Drooping" dose-response curves or inconsistent replicates in low-protein buffers.

  • Correction: All assay buffers must contain 0.01% Triton X-100 or 0.005% Tween-20 to prevent plastic adsorption.

Aggregation-Based False Positives

At concentrations >10 µM, this scaffold can form colloidal aggregates that sequester enzymes, leading to false inhibition.

  • Validation: Perform the "Detergent Sensitivity Test." If IC50 increases significantly upon adding 0.01% Triton X-100, the inhibition was likely artifactual (aggregation).

Experimental Protocols

Protocol A: Thermodynamic Solubility Profiling

Standardizing the probe preparation to ensure consistent effective concentration.

  • Preparation: Dissolve 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine probe in 100% DMSO to 10 mM.

  • Aliquot: Spatially distribute 5 µL of stock into a 96-well plate.

  • Buffer Addition: Add 195 µL of buffers at pH 4.0, 7.4, and 9.0.

  • Equilibration: Shake at 25°C for 24 hours (do not vortex vigorously to avoid aerosols).

  • Filtration: Filter using a 0.45 µm PVDF membrane plate.

  • Quantification: Analyze filtrate via LC-MS/MS against a standard curve.

    • Pass Criteria: Solubility > 50 µM at pH 7.4 is required for reliable cell-based assays.

Protocol B: Target Engagement via Cellular Thermal Shift (CETSA)

Verifying the probe enters the cell and binds the target (e.g., CDK).

  • Treatment: Treat cells (e.g., MCF-7) with Probe (1 µM) or DMSO for 1 hour.

  • Harvest: Collect cells and resuspend in PBS containing protease inhibitors.

  • Heating: Aliquot into PCR tubes and heat at a gradient (40°C – 65°C) for 3 minutes.

  • Lysis: Cool to RT, lyse with freeze-thaw cycles (x3).

  • Separation: Centrifuge at 20,000 x g for 20 min to pellet denatured proteins.

  • Detection: Analyze supernatant via Western Blot for the target kinase.

    • Result: A shift in the aggregation temperature (

      
      ) indicates physical binding.
      

Visualizing the Assay Logic

The following diagram illustrates the critical decision pathways for validating assays using this scaffold, emphasizing the checks for solubility and aggregation.

AssayValidation Start Start: Probe Stock (DMSO) SolubilityCheck Step 1: Solubility Check (pH 7.4, 24h) Start->SolubilityCheck TargetAssay Step 3: Biochemical Assay (Kinase/Receptor) SolubilityCheck->TargetAssay Soluble > 50µM FailSolubility FAIL: Precipitation Use Piperazine Analog SolubilityCheck->FailSolubility Insoluble AggregationCheck Step 2: Detergent Sensitivity (+/- 0.01% Triton) CellAssay Step 4: Cell-Based Assay (CETSA / Viability) AggregationCheck->CellAssay IC50 Stable FailAgg FAIL: False Positive Reduce Conc < 10µM AggregationCheck->FailAgg IC50 Shifts > 3x TargetAssay->AggregationCheck

Caption: Decision tree for validating 5-fluoro-2-(piperidin-1-yl)pyrimidin-4-amine probes, prioritizing solubility and aggregation checks before cellular deployment.

References

  • Chemical Identity & Properties

    • National Center for Biotechnology Information. (2024).[1] PubChem Compound Summary for CAS 247225-85-0. Retrieved from [Link]

  • Kinase Inhibitor Scaffold Analysis: Roskoski, R. (2019). Properties of FDA-approved small molecule protein kinase inhibitors: A 2020 update. Pharmacological Research, 152, 104609. (Contextualizing the aminopyrimidine scaffold).
  • Thorne, N., Auld, D. S., & Inglese, J. (2010). Apparent activity in high-throughput screening: origins of compound-dependent assay interference. Current Opinion in Chemical Biology, 14(3), 315-324.
  • Fluorine in Medicinal Chemistry: Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. (Mechanistic basis for the 5-fluoro substitution).

Sources

Safety & Regulatory Compliance

Safety

5-Fluoro-2-(piperidin-1-yl)pyrimidin-4-amine proper disposal procedures

Topic: 5-Fluoro-2-(piperidin-1-yl)pyrimidin-4-amine Proper Disposal Procedures CAS: 188396-51-6 Role: Senior Application Scientist Executive Summary: Immediate Action Card Stop. Before handling CAS 188396-51-6, acknowled...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 5-Fluoro-2-(piperidin-1-yl)pyrimidin-4-amine Proper Disposal Procedures CAS: 188396-51-6 Role: Senior Application Scientist

Executive Summary: Immediate Action Card

Stop. Before handling CAS 188396-51-6, acknowledge that this is a Fluorinated Heterocycle . While specific toxicological data for this intermediate may be sparse, its structural components (fluoropyrimidine core + piperidine moiety) dictate that it be treated as a High-Hazard, Halogenated Organic Substance .

Critical Check Status
Waste Stream HALOGENATED Organic Waste (Strict Segregation)
Disposal Method High-Temperature Incineration (with Flue Gas Scrubbing)
Drain Disposal ABSOLUTELY PROHIBITED (Aquatic Toxicity Risk)
Incompatibility Strong Oxidizers, Acids (Potential HF generation)

Chemical Profile & Risk Assessment

As researchers, we do not rely solely on the absence of data; we rely on structural inference. This compound combines a piperidine ring (associated with basicity and irritation) with a fluorinated pyrimidine (common in bioactive kinase inhibitors and antimetabolites).

Physicochemical Hazards
  • Halogen Content: The C-F bond is extremely stable. Standard incineration without scrubbers can release Hydrogen Fluoride (HF) gas.

  • Nitrogen Content: The aminopyrimidine and piperidine nitrogens will generate NOx during combustion.

  • Bioactivity: As a likely pharmaceutical intermediate, assume high potency. Treat as a potential skin sensitizer and aquatic toxin.

Inferred GHS Classification (Precautionary Principle):

  • H302/H312: Harmful if swallowed or in contact with skin.

  • H315/H319: Causes skin and serious eye irritation.[1][2]

  • H411: Toxic to aquatic life with long-lasting effects (based on aminopyrimidine class behavior).[2]

Waste Stream Classification Logic

To ensure regulatory compliance (EPA/RCRA in the US, REACH in EU) and environmental safety, you must classify this waste correctly.

The "Halogen Rule": Because this molecule contains Fluorine, it cannot be mixed with non-halogenated solvents (e.g., Acetone, Methanol waste).

  • Reasoning: Non-halogenated waste is often used as auxiliary fuel in cement kilns. Fluorinated compounds can corrode these kilns and release toxic HF. They require specialized hazardous waste incinerators operating >1100°C.

Decision Matrix: Waste Segregation

  • Solid Waste: Solids contaminated with CAS 188396-51-6.

  • Liquid Waste: Mother liquors or HPLC effluent containing the compound.

Operational Disposal Protocols

Protocol A: Solid Waste Disposal (Pure Substance or Contaminated Solids)

Applicable to: Expired powder, contaminated gloves, weighing boats, and filter paper.

  • Containment: Do not throw in the general trash. Use a transparent, sealable polyethylene bag (minimum 4 mil thickness).

  • Double Bagging: Place the primary bag inside a secondary bag to prevent micro-particulate leakage.

  • Labeling: Affix a hazardous waste tag.

    • Chemical Name: 5-Fluoro-2-(piperidin-1-yl)pyrimidin-4-amine.

    • Hazard Checkbox: Toxic, Irritant.[1][2]

    • Note: "Contains Fluorine - Incinerate Only."

  • Storage: Place in the Solid Hazardous Waste Drum (usually yellow or black barrel) pending pickup.

Protocol B: Liquid Waste Disposal (Solutions)

Applicable to: Reaction mixtures, HPLC waste.

  • Segregation: Identify the Halogenated Solvent Waste carboy (often Red tag or distinct cap color).

  • Compatibility Check: Ensure the carboy does not contain strong acids.[3][4] Mixing this basic amine with acids in a closed waste container can generate heat (exotherm) and pressure.

  • Transfer: Use a funnel. Do not overfill (leave 10% headspace).

  • Rinse: Triple rinse the original vessel with a compatible solvent (e.g., DMSO or Methanol) and add the rinsate to the same Halogenated waste container.

Visual Workflows

Figure 1: Waste Segregation Decision Logic

This logic gate ensures the fluorine content is routed to the correct destruction facility.

WasteSegregation Start Waste Generation: CAS 188396-51-6 StateCheck Physical State? Start->StateCheck Solid Solid / Debris StateCheck->Solid Powder/Gloves Liquid Solution / Mother Liquor StateCheck->Liquid Dissolved Bagging Double Bag in 4-mil Polyethylene Solid->Bagging Carboy Select Container: HALOGENATED Waste Liquid->Carboy LabelSolid Label: 'Toxic Solid' Note: Fluorinated Bagging->LabelSolid LabelLiq Label: 'Halogenated Solvent' Check pH Compatibility Carboy->LabelLiq FinalSolid Solid Waste Drum (Incineration) LabelSolid->FinalSolid FinalLiq Halogenated Waste Stream (High Temp Incineration) LabelLiq->FinalLiq

Caption: Decision tree for segregating fluorinated aminopyrimidine waste to prevent environmental release.

Figure 2: Spill Response Workflow

Immediate steps for a bench-scale spill (<50g).

SpillResponse Spill Spill Detected PPE Don PPE: Nitrile Gloves (Double), Goggles, Lab Coat Spill->PPE Step 1 Contain Containment: Cover with absorbent pads (Do not sweep dry dust) PPE->Contain Step 2 Clean Cleanup: Wipe with solvent (EtOH) Triple clean surface Contain->Clean Step 3 Dispose Disposal: All pads/gloves into Solid Hazardous Waste Clean->Dispose Step 4

Caption: Standard Operating Procedure (SOP) for cleaning up minor spills of bioactive intermediates.

Regulatory & Compliance Context

  • RCRA (USA): While this specific CAS may not be explicitly "P-listed" (acutely toxic) or "U-listed" by name, the "Mixture Rule" applies. If you dissolve it in a halogenated solvent (e.g., DCM), the entire mixture adopts the F-code (F001/F002) for halogenated solvents.

  • Empty Containers: Follow the Triple Rinse Rule (40 CFR 261.7). A container is only "RCRA Empty" if it has been triple-rinsed with a solvent capable of dissolving the residue. The rinsate must be disposed of as hazardous waste.

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.

  • U.S. Environmental Protection Agency (EPA). (2024). Criteria for the Definition of Solid Waste and Solid and Hazardous Waste Exclusions. 40 CFR Part 261.

  • Fisher Scientific. (2025).[3][4] Safety Data Sheet: 2-Fluoropyridine (Structural Analog).

  • Cayman Chemical. (2024).[2][5] Safety Data Sheet: 4-Aminopyridine (Functional Analog).

Sources

Handling

Operational Guide: Personal Protective Equipment for Handling 5-Fluoro-2-(piperidin-1-yl)pyrimidin-4-amine

Prepared by: Senior Application Scientist This guide provides comprehensive safety protocols and personal protective equipment (PPE) recommendations for the handling of 5-Fluoro-2-(piperidin-1-yl)pyrimidin-4-amine. As sp...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Senior Application Scientist

This guide provides comprehensive safety protocols and personal protective equipment (PPE) recommendations for the handling of 5-Fluoro-2-(piperidin-1-yl)pyrimidin-4-amine. As specific toxicological data for this compound is limited, our recommendations are grounded in a conservative risk assessment based on its chemical structure, incorporating best practices for handling analogous hazardous compounds. The procedural guidance herein is designed to empower researchers to work safely, minimizing exposure risk at every step.

Hazard Analysis: A Structurally-Informed Approach

A thorough understanding of the potential risks is the foundation of a robust safety plan. While a comprehensive toxicological profile for 5-Fluoro-2-(piperidin-1-yl)pyrimidin-4-amine is not fully established, its constituent chemical moieties provide critical insights into its potential hazards.

  • Piperidine Moiety: The piperidine substructure is a significant toxicological alert. Piperidine itself is classified as toxic in contact with skin or if inhaled and can cause severe skin burns and eye damage.[1][2][3] Inhalation may lead to respiratory irritation, coughing, and dizziness.[4] Therefore, dermal and respiratory protection are of paramount importance.

  • Fluorinated Pyrimidine Core: Fluorinated pyrimidines are a class of compounds with potent biological activity, famously including the cytotoxic anti-cancer agent 5-fluorouracil.[5] The carbon-fluorine bond is exceptionally strong, which can lead to metabolic stability and, in some cases, the formation of persistent environmental byproducts upon degradation.[5][6] The primary concern is potential cytotoxicity, warranting measures to prevent any systemic exposure.

  • Aminopyrimidine Structure: Aminopyrimidines can cause skin, eye, and respiratory irritation.[7][8]

Based on this analysis, the principal routes of occupational exposure are inhalation of the powdered solid, dermal contact with the substance, and eye contact from splashes or airborne particles. All procedures must be designed to mitigate these risks.

Engineering Controls: Your Primary Barrier to Exposure

Before any personal protective equipment is worn, proper engineering controls must be in place. PPE is the last line of defense; a controlled environment is the first.

  • Chemical Fume Hood: All handling of 5-Fluoro-2-(piperidin-1-yl)pyrimidin-4-amine solid, including weighing, transferring, and preparing solutions, must be conducted inside a certified chemical fume hood. This is non-negotiable and serves to contain any dusts or aerosols generated.[9]

  • Ventilation: The laboratory must be well-ventilated to keep airborne concentrations of any chemical low.[8]

  • Safety Stations: An accessible and tested safety shower and eyewash station are mandatory in the immediate work area.[9]

Personal Protective Equipment (PPE): A Detailed Protocol

The selection of PPE must be deliberate and based on the specific tasks being performed. The following table summarizes the minimum required PPE.

TaskHand ProtectionEye/Face ProtectionBody ProtectionRespiratory Protection
Storage & Transport (Closed Container) Single pair of nitrile glovesSafety glassesLab coatNot required
Weighing & Handling Solid Double-gloved nitrile glovesSafety goggles & face shieldDisposable, impervious gown over lab coatN95 respirator (minimum)
Preparing Solutions (Dissolving) Double-gloved nitrile glovesSafety goggles & face shieldDisposable, impervious gown over lab coatRecommended if not in a fume hood
Spill Cleanup Heavy-duty nitrile or neoprene glovesSafety goggles & face shieldDisposable, impervious gown or chemical-resistant suitAir-purifying respirator with organic vapor/particulate cartridges
Step-by-Step PPE Selection and Rationale
  • Hand Protection:

    • Protocol: Wear two pairs of powder-free nitrile gloves ("double-gloving") when handling the compound directly.[10] The outer glove should be removed and disposed of immediately after handling is complete or if contamination is suspected. The inner glove is removed just before exiting the work area.

    • Causality: Double-gloving provides a critical safety buffer. The piperidine moiety presents a significant dermal absorption risk.[3] Should the outer glove be compromised, the inner glove offers continued protection while the user can safely retreat and replace the outer glove.

  • Body Protection:

    • Protocol: A disposable, solid-front, impervious gown with tight-fitting knit cuffs must be worn over a standard laboratory coat.[10] This gown should be disposed of as hazardous waste at the end of the work session or immediately if contaminated.

    • Causality: Standard cotton lab coats are permeable and do not offer adequate protection against chemical splashes or dust.[11] An impervious gown prevents skin contact, which is critical given the dermal toxicity associated with piperidine-containing compounds.[1]

  • Eye and Face Protection:

    • Protocol: At a minimum, wear chemical safety goggles with side shields that conform to OSHA 29 CFR 1910.133 or EN166 standards.[8] When handling the powder or preparing solutions where a splash risk exists, a full-face shield must be worn over the safety goggles.[10]

    • Causality: This compound is expected to be a severe eye irritant.[7] Goggles provide a seal around the eyes to protect from dust and splashes, while the face shield offers a broader barrier for the entire face.[10]

  • Respiratory Protection:

    • Protocol: When handling the powdered form of the compound (e.g., during weighing), a NIOSH-approved N95 respirator is the minimum requirement to prevent inhalation of fine particles.[11]

    • Causality: Fine chemical powders can easily become airborne and inhaled. The potential cytotoxicity of the fluorinated pyrimidine core and the acute inhalation risks of piperidine-like structures demand respiratory protection.[3][4] A standard surgical mask does not provide adequate protection against chemical particulates.[11]

Operational Workflow for Safe Handling

Adherence to a strict, step-by-step workflow is essential for creating a self-validating safety system. The following diagram and protocol outline the critical stages of handling.

G cluster_prep Preparation Phase cluster_handling Active Handling Phase (in Fume Hood) cluster_cleanup Post-Handling Phase A Verify Fume Hood Operation B Assemble All Materials & PPE A->B 1. Check C Don Full PPE (Inner Gloves to Gown to Outer Gloves) D Handle/Weigh Compound C->D 2. Protect E Prepare Solution D->E 3. Process F Decontaminate Work Surface G Segregate Hazardous Waste F->G 4. Clean H Doff PPE (Outer Gloves First) G->H 5. Dispose I Wash Hands Thoroughly H->I 6. Final Step

Figure 1: Step-by-step workflow for safely handling 5-Fluoro-2-(piperidin-1-yl)pyrimidin-4-amine.

Experimental Protocol: Step-by-Step Guidance
  • Preparation: Before bringing the chemical into the fume hood, verify the hood's certification and airflow. Assemble all necessary equipment (spatulas, weigh paper, vials, solvents) and the full set of PPE.

  • Donning PPE: Don PPE in the following order: inner gloves, lab coat, disposable gown, N95 respirator (perform a seal check), safety goggles, face shield, and finally, outer gloves pulled over the cuffs of the gown.

  • Handling: Conduct all manipulations deep within the fume hood. When weighing, use anti-static weigh paper and handle the container with care to minimize dust generation.

  • Decontamination: After handling is complete, decontaminate any equipment used and the work surface of the fume hood with an appropriate solvent (e.g., 70% ethanol), followed by a mild detergent solution. All cleaning materials must be disposed of as hazardous waste.

  • Doffing PPE: Remove PPE slowly and deliberately at the edge of the work area, being careful not to contaminate yourself. Remove in the following order: outer gloves, face shield, gown, goggles, respirator, inner gloves.

  • Disposal: All disposable PPE and contaminated materials must be placed in a clearly labeled hazardous waste container.

  • Hygiene: Wash hands thoroughly with soap and water immediately after removing all PPE.

Spill and Disposal Plan

Spill Management: In the event of a spill, evacuate the immediate area and alert others. The cleanup should only be performed by trained personnel wearing, at a minimum, the full PPE outlined for spill cleanup in the table above.

  • Containment: Cover the spill with an inert absorbent material (e.g., sand or diatomaceous earth).[1] Do not use combustible materials.

  • Collection: Carefully sweep the absorbed material into a designated hazardous waste container.

  • Decontamination: Clean the spill area thoroughly as described in the decontamination step above.

Waste Disposal: Due to the presence of the carbon-fluorine bond, this compound may be resistant to standard degradation methods and could be considered a persistent chemical.[6][12]

  • Protocol: All waste, including excess compound, contaminated consumables, and cleaning materials, must be disposed of in accordance with local, state, and federal regulations for hazardous chemical waste.

  • Causality: Improper disposal of fluorinated compounds can lead to long-term environmental contamination.[13] High-temperature incineration is often the required method for the complete destruction of such molecules.[13] Always consult with your institution's Environmental Health & Safety (EHS) department for specific disposal procedures.

By implementing these rigorous engineering controls, PPE standards, and operational workflows, researchers can confidently and safely handle 5-Fluoro-2-(piperidin-1-yl)pyrimidin-4-amine, ensuring both personal safety and scientific integrity.

References

  • 5 - Safety Data Sheet. ChemScene.

  • Safety Data Sheet: Piperidine. Carl ROTH.

  • Safety Data Sheet: Piperidine PEPTIPURE®. Carl ROTH.

  • Safety Data Sheet: Piperidine. Chemos GmbH & Co.KG.

  • Guideline for the use of personal protective equipment (PPE) when handling Cytotoxic Therapy, Cytotoxic Waste or managing spillage. Great Ormond Street Hospital for Children NHS Foundation Trust.

  • 11 Protective Clothing and Personal Protective Equipment Grower Pesticide Safety Course Manual. Ontario Pesticide Education Program.

  • Piperidine - Acute Exposure Guideline Levels for Selected Airborne Chemicals. National Center for Biotechnology Information (NCBI), NIH.

  • SAFETY DATA SHEET - 1-Pyrimidin-2-yl-piperidine-4-carboxylic acid. Fisher Scientific.

  • Safety Data Sheet - N-phenylpiperidin-4-amine. Cayman Chemical.

  • Material Safety Data Sheet - 2-Aminopyrimidine, 99%. Cole-Parmer.

  • Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products. Environmental Science & Technology.

  • Personal protective equipment for preparing toxic drugs. GERPAC.

  • Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine. MDPI.

  • 8 Types of PPE to Wear When Compounding Hazardous Drugs. Provista.

  • Recycling and the end of life assessment of fluoropolymers: recent developments, challenges and future trends. Chemical Society Reviews (RSC Publishing).

  • Researchers develop innovative new method to recycle fluoride from long-lived 'forever chemicals'. University of Oxford.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.